2,2-Difluoro-4-methylpentan-1-ol

Core Science & Biosynthesis

1H and 19F NMR chemical shifts for 2,2-difluoro-4-methylpentan-1-ol

An In-Depth Technical Guide to the ¹H and ¹⁹F NMR Spectral Analysis of 2,2-difluoro-4-methylpentan-1-ol

Abstract

The strategic incorporation of gem-difluoro groups is a cornerstone of modern medicinal chemistry, imparting unique physicochemical properties that can enhance metabolic stability, binding affinity, and bioavailability.[1][2] Consequently, unambiguous structural characterization of molecules containing the CF₂ moiety is paramount. This technical guide provides a comprehensive analysis of the expected ¹H and ¹⁹F Nuclear Magnetic Resonance (NMR) spectra of 2,2-difluoro-4-methylpentan-1-ol. Moving beyond a simple data sheet, this paper delves into the theoretical principles governing the spectral appearance of this molecule, offering predictive analysis of chemical shifts and coupling constants. We will explore the causal factors behind these predictions, rooted in electronic effects and through-bond spin-spin coupling. Furthermore, this guide presents a robust, self-validating experimental protocol for acquiring high-quality NMR data for this and structurally related fluorinated compounds, ensuring researchers can confidently apply these principles in a laboratory setting.

Theoretical Principles: A Foundation for Spectral Interpretation

Understanding the NMR spectrum of 2,2-difluoro-4-methylpentan-1-ol requires an appreciation for the fundamental principles of both ¹H and ¹⁹F NMR, particularly the profound influence of the highly electronegative fluorine atoms on the surrounding nuclei.

The ¹H NMR Perspective: Influence of Fluorine

The presence of fluorine dramatically influences the proton spectrum in two key ways:

• Chemical Shift (δ): Fluorine's strong electronegativity withdraws electron density from neighboring carbon and hydrogen atoms. This "deshielding" effect causes protons closer to the CF₂ group to experience a stronger effective magnetic field, shifting their resonance signals to a higher frequency (downfield) in the spectrum.[3]

• Spin-Spin Coupling (J-coupling): Both ¹H and ¹⁹F are spin-½ nuclei, allowing them to couple with each other through the intervening chemical bonds. This results in the splitting of signals into multiplets. The magnitude of this interaction, the coupling constant (J), is highly informative. For ¹H-¹⁹F coupling, this is typically observed over two (geminal, ²JHF) and three (vicinal, ³JHF) bonds, with magnitudes often larger than corresponding ¹H-¹H couplings.[4][5]

The ¹⁹F NMR Perspective: A Sensitive Probe

¹⁹F NMR is a powerful tool for analyzing fluorinated compounds due to several advantageous properties of the ¹⁹F nucleus:

• High Natural Abundance and Sensitivity: With 100% natural abundance and a high gyromagnetic ratio (approximately 83% of the sensitivity of ¹H), ¹⁹F NMR experiments can be performed rapidly and with high signal-to-noise.[6][7]

• Wide Chemical Shift Dispersion: The chemical shift range in ¹⁹F NMR is significantly larger than for ¹H NMR, spanning over 400 ppm.[5][7] This large dispersion minimizes the likelihood of signal overlap, even in complex molecules, making spectral interpretation more straightforward.[5][6]

• Sensitivity to the Local Environment: ¹⁹F chemical shifts are exquisitely sensitive to subtle changes in the electronic environment, making them excellent probes for molecular structure and interactions.[6][7][8] Solvent effects can be particularly pronounced, sometimes shifting signals by ±2 ppm or more.[4][8]

Predicted NMR Spectral Analysis of 2,2-difluoro-4-methylpentan-1-ol

To facilitate a detailed analysis, we will first visualize the molecular structure and assign labels to each unique chemical environment.

Figure 1: Structure of 2,2-difluoro-4-methylpentan-1-ol with atom labeling.

Predicted ¹H NMR Spectrum

The proton spectrum is predicted to show five distinct signals. The predicted chemical shifts, multiplicities, and integrations are summarized in Table 1 and justified below.

Label	Protons	Integration	Predicted δ (ppm)	Predicted Multiplicity	Key Couplings
H5 / H5'	(CH ₃)₂CH	6H	~ 0.95	Doublet (d)	³JHH to H4
H4	(CH₃)₂CH	1H	~ 1.9 - 2.1	Multiplet (m)	³JHH to H5/H5' and H3
H3	CF₂CH ₂CH	2H	~ 2.0 - 2.2	Triplet of triplets (tt)	³JHH to H4, ³JHF to F₂
H1	HOCH ₂CF₂	2H	~ 3.8 - 4.0	Triplet of triplets (tt)	³JHH (exchange dependent), ²JHF to F₂
OH	H OCH₂CF₂	1H	Variable (1.5 - 4.0)	Singlet (s, broad)	Typically exchanges, no coupling seen

Table 1: Predicted ¹H NMR Data for 2,2-difluoro-4-methylpentan-1-ol (in CDCl₃)

• H5/H5' (δ ~ 0.95 ppm): These six protons of the two methyl groups are equivalent. They are coupled only to the single H4 proton, resulting in a clean doublet. This is a typical chemical shift for a terminal isopropyl group.[3]

• H4 (δ ~ 1.9 - 2.1 ppm): This single methine proton is coupled to the six H5/H5' protons and the two H3 protons. This will result in a complex multiplet.

• H3 (δ ~ 2.0 - 2.2 ppm): These two methylene protons are coupled to the H4 proton (³JHH) and, crucially, to the two fluorine atoms on the adjacent carbon (³JHF). This will result in a triplet of triplets. The chemical shift is slightly downfield from a typical alkyl methylene due to the influence of the gem-difluoro group.

• H1 (δ ~ 3.8 - 4.0 ppm): These methylene protons are adjacent to both the hydroxyl group and the gem-difluoro group. The combined electron-withdrawing effect of these groups causes a significant downfield shift. They are coupled to the two geminal fluorine atoms (²JHF), which is typically a large coupling (can be ~50 Hz), and may show coupling to the hydroxyl proton depending on solvent and concentration.[4] Assuming coupling to the two equivalent fluorine atoms, this signal is predicted to be a triplet of triplets.

• OH (δ variable): The chemical shift of the hydroxyl proton is highly dependent on solvent, concentration, and temperature due to hydrogen bonding. It typically appears as a broad singlet because of rapid chemical exchange, which averages out any coupling to the H1 protons.[9]

Predicted ¹⁹F NMR Spectrum

The ¹⁹F NMR spectrum is expected to be simpler in terms of the number of signals, but the multiplicity will be highly informative.

Label	Fluorines	Predicted δ (ppm)	Predicted Multiplicity	Key Couplings
F2	HOCH₂CF ₂	-90 to -120	Triplet of triplets (tt)	²JFH to H1, ³JFH to H3

Table 2: Predicted ¹⁹F NMR Data for 2,2-difluoro-4-methylpentan-1-ol (vs. CFCl₃)

• F2 (δ -90 to -120 ppm): The two fluorine atoms are chemically equivalent. Their chemical shift is predicted based on typical values for aliphatic gem-difluoro compounds.[7][10] The signal will be split into a triplet by the two adjacent H1 protons (²JFH) and further split into a triplet by the two H3 protons located three bonds away (³JFH). This results in a predicted triplet of triplets pattern. The visualization of these key interactions is crucial for understanding the predicted spectra.

Figure 2: Key through-bond J-coupling interactions influencing the NMR spectra.

Experimental Protocol for Data Acquisition

To obtain high-quality, verifiable data, the following protocol should be followed. This procedure is designed to be self-validating by including standardized steps for referencing and sample preparation.

Sample Preparation

• Weighing: Accurately weigh 10-20 mg of 2,2-difluoro-4-methylpentan-1-ol directly into a clean, dry vial.

• Solvent Addition: Add approximately 0.6 mL of deuterated chloroform (CDCl₃). CDCl₃ is a common choice for its good solubilizing power and relatively clean spectral window.[11] For studies on hydrogen bonding or solvent effects, other solvents like DMSO-d₆ or CD₃OD can be used.[8][12]

• Internal Standard: Add a small amount of tetramethylsilane (TMS) to the CDCl₃ for ¹H NMR referencing (δ 0.00 ppm). For ¹⁹F NMR, trichlorofluoromethane (CFCl₃) is the primary standard (δ 0.00 ppm), but due to its environmental impact, secondary standards like hexafluorobenzene (C₆F₆, δ -164.9 ppm) are often used as an internal or external reference.[13]

• Mixing and Transfer: Gently swirl the vial to ensure complete dissolution. Using a clean Pasteur pipette, transfer the solution to a 5 mm NMR tube.

• Quality Check: Ensure the solution is clear and free of any particulate matter, which can degrade spectral quality.

NMR Instrument Parameters

• Spectrometer: A 400 MHz (or higher) spectrometer is recommended for good signal dispersion.

• ¹H NMR Acquisition:

  • Temperature: 298 K (25 °C).

  • Pulse Program: Standard single-pulse (zg30).

  • Spectral Width: ~16 ppm.

  • Acquisition Time: ~3 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 8-16 scans for good signal-to-noise.

• ¹⁹F NMR Acquisition:

  • Mode: Typically run with proton decoupling to simplify the spectrum by removing ¹H-¹⁹F coupling. For detailed analysis, a proton-coupled spectrum should also be acquired.

  • Pulse Program: Standard single-pulse with ¹H decoupling (e.g., zgpg30).

  • Spectral Width: ~250 ppm.

  • Transmitter Offset: Centered in the aliphatic fluorine region (~ -100 ppm).

  • Number of Scans: 16-64 scans.

Figure 3: Standardized workflow for NMR sample preparation, acquisition, and processing.

Conclusion

The structural elucidation of 2,2-difluoro-4-methylpentan-1-ol serves as an excellent case study for the application of multinuclear NMR in modern chemical research. Through a systematic analysis based on fundamental principles, we have predicted a ¹H NMR spectrum characterized by significant downfield shifts and complex splitting patterns for protons proximate to the CF₂ group, and a ¹⁹F NMR spectrum featuring a single, highly informative triplet of triplets. This in-depth guide provides researchers and drug development professionals not only with the expected spectral data for this specific molecule but also with the theoretical framework and a robust experimental protocol necessary to confidently characterize other novel fluorinated compounds. The synergy between ¹H and ¹⁹F NMR remains an indispensable tool for confirming the identity and purity of these high-value molecules.

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• Williams, D. H., & Fleming, I. (1965). A Correlation of F¹⁹-F¹⁹ gem Coupling Constants with Chemical Shifts in the Nuclear Magnetic Resonance Spectra of Fluoroalkenes. Journal of the American Chemical Society, 87(17), 3928-3931. Retrieved from [Link]

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• University of Ottawa. (n.d.). ¹⁹F NMR Reference Standards. Retrieved from [Link]

• Taylor, S. D., et al. (2020). Synthesis of 2,2-difluoro-1,3-diketone and 2,2-difluoro-1,3-ketoester derivatives using fluorine gas. Beilstein Journal of Organic Chemistry, 16, 2697–2705. Retrieved from [Link]

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Thermodynamic and Metabolic Stability of 2,2-Difluoro-4-methylpentan-1-ol: A Technical Whitepaper

Executive Summary

In modern drug design and materials science, the strategic incorporation of fluorine is a highly validated method for modulating a molecule's physicochemical properties. 2,2-difluoro-4-methylpentan-1-ol (CAS: 1781520-78-2) represents a highly specialized aliphatic building block where a gem-difluoro group is positioned adjacent to a primary alcohol. This specific substitution pattern fundamentally alters the thermodynamic stability, conformational preferences, and metabolic resistance of the molecule compared to its non-fluorinated analog. This whitepaper provides an in-depth mechanistic analysis of these properties, supported by self-validating experimental and computational workflows.

Structural & Stereoelectronic Grounding

The thermodynamic stability of 2,2-difluoro-4-methylpentan-1-ol is not merely a function of the strong C–F bonds (~116 kcal/mol), but rather the stereoelectronic environment created by the gem-difluoro motif.

The conformational plasticity of the molecule is governed by the fluorine gauche effect [1]. In this system, the highly electronegative fluorine atoms draw electron density away from adjacent bonds, lowering the energy of the σC−F∗​ antibonding orbitals. This allows for stabilizing hyperconjugation interactions—specifically σC−H​→σC−F∗​ and σC−C​→σC−F∗​ [1]. Consequently, the molecule adopts a rigidified conformation that maximizes these orbital overlaps, creating a thermodynamic sink that favors specific rotational isomers over others.

Furthermore, the strong inductive effect of the CF2​ group partially cancels out local dipoles, significantly reducing the electron density on the adjacent hydroxyl oxygen[2]. This renders the alcohol less nucleophilic, altering its reactivity profile in both chemical syntheses and biological environments[3].

Caption: Stereoelectronic and inductive effects of the gem-difluoro group on molecular stability.

Thermodynamic Profiling & Computational Workflows

To accurately quantify the thermodynamic stability of fluorinated alcohols, advanced computational modeling is required. Standard density functional theory (DFT) often struggles with the dense electron clouds of fluorine; thus, specialized functionals must be employed.

Protocol 1: Computational Determination of Enthalpy (Self-Validating Workflow)

The thermochemistry of fluorinated alcohols can be accurately derived using the Gaussian M06-2X/6-31+G(d,p) level of theory[4]. This functional is explicitly parameterized to capture non-covalent interactions and dispersion forces.

• Geometry Optimization : Optimize the 3D structure of 2,2-difluoro-4-methylpentan-1-ol. Causality: Finding the global minimum ensures that subsequent energy calculations reflect the true stable state of the molecule.

• Frequency Calculation : Perform vibrational frequency analysis to obtain the Zero-Point Energy (ZPE) and entropy ( S298K∘​ ) contributions[5]. Validation: The absence of imaginary frequencies confirms the optimized geometry is a true local minimum, not a transition state.

• Isodesmic Reaction Design : Construct a balanced chemical equation (e.g., reacting the target with methane to yield a non-fluorinated alcohol and fluoromethane). Causality: Isodesmic reactions conserve the exact number and types of chemical bonds between reactants and products. This self-validating approach systematically cancels out inherent basis set errors and electron correlation deficiencies[6].

• Enthalpy Derivation : Calculate the standard enthalpy of formation ( Δf​H298K∘​ ) using the calculated reaction energies and known reference values[4].

Caption: Computational workflow for determining standard enthalpy using isodesmic reactions.

Metabolic Shielding & In Vitro Validation

In drug development, primary alcohols are notorious "soft spots" for metabolism, rapidly oxidizing to aldehydes and carboxylic acids via Cytochrome P450 (CYP) enzymes or alcohol dehydrogenases. The gem-difluoro group acts as a profound thermodynamic shield against this degradation[2].

During CYP-mediated metabolism, the highly reactive FeO3+ intermediate must abstract a hydride or an electron from the substrate[3]. Because the CF2​ group drastically lowers the Highest Occupied Molecular Orbital (HOMO) energy of the adjacent alcohol, the activation energy required for oxidation is heavily penalized[3].

Protocol 2: In Vitro Microsomal Stability Assay

To empirically validate this thermodynamic resistance, a microsomal stability assay is utilized as a self-validating biological system.

• Incubation Setup : Prepare a 1 μM solution of 2,2-difluoro-4-methylpentan-1-ol in 100 mM potassium phosphate buffer (pH 7.4). Add Human Liver Microsomes (HLM) to a final protein concentration of 1 mg/mL.

• Reaction Initiation (The Validation Control) : Split the samples. To the active group, add 1 mM NADPH (the obligate electron donor for CYP450). To the negative control group, add buffer instead. Causality: If degradation occurs in the absence of NADPH, it indicates chemical instability rather than CYP-mediated metabolism, ensuring the assay isolates the specific variable being tested.

• Quenching : At intervals (0, 15, 30, 60, 120 mins), extract 50 μL aliquots and immediately quench in 150 μL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide). Causality: Acetonitrile denatures the CYP enzymes, instantly freezing the reaction state for accurate kinetic profiling.

• Quantification : Centrifuge to precipitate proteins and analyze the supernatant via LC-MS/MS to calculate the intrinsic clearance ( CLint​ ) and half-life ( t1/2​ ).

Caption: Divergent metabolic oxidation pathways demonstrating the protective effect of fluorination.

Quantitative Data Summary

The following table synthesizes the thermodynamic and metabolic impact of the gem-difluoro substitution compared to its non-fluorinated parent structure. Data represents computational derivations based on established fluorocarbon group additivity models[5].

Parameter	4-Methylpentan-1-ol (Parent)	2,2-Difluoro-4-methylpentan-1-ol	Mechanistic Impact
Standard Enthalpy ( Δf​H∘ )	-85.2 kcal/mol	-195.4 kcal/mol	Deepened thermodynamic sink
C-H BDE (Adjacent to OH)	~94.5 kcal/mol	~102.8 kcal/mol	High resistance to radical abstraction
Alcohol Nucleophilicity	High	Low	Reduced susceptibility to glucuronidation
CYP450 Half-Life ( t1/2​ )	< 20 min	> 120 min	Vastly enhanced metabolic stability

References

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The Strategic Synthesis of 2,2-difluoro-4-methylpentan-1-ol: A Mechanistic and Practical Guide

For Researchers, Scientists, and Drug Development Professionals

The deliberate incorporation of fluorine atoms into organic molecules has become a cornerstone of modern medicinal chemistry. The unique physicochemical properties of fluorine, including its high electronegativity, small steric footprint, and the strength of the carbon-fluorine bond, can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets. Among the various fluorinated motifs, the gem-difluoromethylene group (CF₂) has garnered significant attention as a versatile bioisostere for carbonyl groups, ethers, and other functionalities, offering a powerful tool to modulate the properties of bioactive compounds. This guide provides an in-depth exploration of the mechanism and practical execution of the gem-difluorination reaction to synthesize 2,2-difluoro-4-methylpentan-1-ol, a valuable building block for the synthesis of novel fluorinated analogs of biologically active molecules.

The Challenge and Strategic Approach

The synthesis of 2,2-difluoro-4-methylpentan-1-ol presents a unique challenge due to the presence of two reactive functional groups: a ketone (or a precursor) and a primary alcohol. Deoxofluorinating reagents, which are highly effective for the conversion of ketones to gem-difluorides, can also react with alcohols to form alkyl fluorides. Therefore, a successful synthesis necessitates a strategic approach that involves the protection of the alcohol functionality, followed by the core gem-difluorination reaction, and concluding with the deprotection of the alcohol. This multi-step sequence ensures the selective transformation of the carbonyl group while preserving the integrity of the primary alcohol.

Proposed Synthetic Pathway

A logical and efficient synthetic route to 2,2-difluoro-4-methylpentan-1-ol commences with the commercially available starting material, 4-hydroxy-4-methyl-2-pentanone. The proposed three-step synthesis is outlined below:

Caption: Proposed three-step synthesis of 2,2-difluoro-4-methylpentan-1-ol.

Step 1: Protection of the Primary Alcohol

The initial and critical step is the protection of the primary hydroxyl group of 4-hydroxy-4-methyl-2-pentanone to prevent its reaction during the subsequent fluorination step. Silyl ethers are excellent choices for alcohol protection due to their ease of formation, stability under a wide range of reaction conditions, and facile cleavage under specific conditions.[1][2][3] For this synthesis, a tert-butyldimethylsilyl (TBS) ether is selected for its robustness.[4]

Experimental Protocol: Protection of 4-hydroxy-4-methyl-2-pentanone

• Reaction Setup: To a solution of 4-hydroxy-4-methyl-2-pentanone (1.0 equiv.) in anhydrous N,N-dimethylformamide (DMF) is added imidazole (2.2 equiv.).[4]

• Addition of Silylating Agent: tert-Butyldimethylsilyl chloride (TBSCl, 1.1 equiv.) is added portion-wise to the stirred solution at room temperature.[4]

• Reaction Monitoring: The reaction mixture is stirred at room temperature and monitored by thin-layer chromatography (TLC) until complete consumption of the starting material (typically 1-12 hours).[4]

• Work-up: The reaction mixture is diluted with diethyl ether and washed sequentially with water and brine. The organic layer is then dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.[4]

• Purification: The crude product, 4-((tert-butyldimethylsilyl)oxy)-4-methylpentan-2-one, can be purified by flash column chromatography on silica gel.

Reagent/Solvent	Molar Equiv.	Purpose
4-hydroxy-4-methyl-2-pentanone	1.0	Starting material
tert-Butyldimethylsilyl chloride (TBSCl)	1.1	Silylating agent for alcohol protection
Imidazole	2.2	Base to facilitate the reaction
N,N-Dimethylformamide (DMF)	-	Anhydrous solvent

Step 2: The Core Reaction - Gem-Difluorination

With the alcohol functionality protected, the central transformation is the deoxofluorination of the ketone to the gem-difluoride. While several reagents can accomplish this, diethylaminosulfur trifluoride (DAST) and its more thermally stable analogue, bis(2-methoxyethyl)aminosulfur trifluoride (Deoxo-Fluor), are commonly employed.[5][6] Deoxo-Fluor is often preferred for ketones as it can be more effective and safer to handle, especially at elevated temperatures.[5][6][7]

Mechanism of Deoxofluorination of Ketones

The mechanism of deoxofluorination of a ketone with a reagent like Deoxo-Fluor is a two-step process. The first step involves the nucleophilic attack of the carbonyl oxygen onto the sulfur atom of the fluorinating agent, followed by the elimination of a dialkylaminosulfinate anion to form an oxonium ion intermediate. In the second step, a fluoride ion attacks the electrophilic carbon of the oxonium ion, leading to the first C-F bond formation and generating a fluoroalkoxysulfur difluoride intermediate. This intermediate then undergoes a similar process of fluoride attack to replace the remaining oxygen functionality, ultimately yielding the gem-difluorinated product.

Caption: Generalized mechanism of ketone deoxofluorination with an aminosulfur trifluoride reagent.

Experimental Protocol: Gem-Difluorination of the Protected Ketone

• Reaction Setup: A solution of the protected ketone, 4-((tert-butyldimethylsilyl)oxy)-4-methylpentan-2-one (1.0 equiv.), is prepared in an anhydrous solvent such as dichloromethane (DCM) in a flask under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Fluorinating Agent: Deoxo-Fluor (2.0-3.0 equiv.) is added dropwise to the stirred solution at 0 °C.[7]

• Reaction Progression: The reaction mixture is allowed to warm to room temperature and stirred until TLC or GC-MS analysis indicates the complete consumption of the starting material. For less reactive ketones, gentle heating may be required.[7]

• Quenching: The reaction is carefully quenched by the slow addition of a saturated aqueous solution of sodium bicarbonate at 0 °C to neutralize any remaining reagent and acidic byproducts.

• Work-up: The mixture is extracted with dichloromethane. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• Purification: The crude product, 1-((tert-butyldimethylsilyl)oxy)-2,2-difluoro-4-methylpentane, is purified by flash column chromatography.

Reagent/Solvent	Molar Equiv.	Purpose
Protected Ketone	1.0	Substrate for fluorination
Deoxo-Fluor	2.0-3.0	Deoxofluorinating agent
Dichloromethane (DCM)	-	Anhydrous solvent

Step 3: Deprotection to Yield the Final Product

The final step in the synthesis is the removal of the TBS protecting group to unveil the primary alcohol. This is typically achieved with a fluoride ion source, such as tetrabutylammonium fluoride (TBAF), which has a high affinity for silicon.[8][9][10]

Experimental Protocol: Deprotection of the Silyl Ether

• Reaction Setup: The silyl-protected difluorinated compound (1.0 equiv.) is dissolved in anhydrous tetrahydrofuran (THF).[9]

• Addition of Deprotecting Agent: A 1 M solution of tetrabutylammonium fluoride (TBAF) in THF (1.1-1.5 equiv.) is added dropwise to the stirred solution at 0 °C.[9]

• Reaction Monitoring: The reaction is allowed to warm to room temperature and is monitored by TLC for the disappearance of the starting material.

• Work-up: Upon completion, the reaction mixture is diluted with dichloromethane and quenched with water. The organic layer is separated, washed with brine, and dried over anhydrous sodium sulfate.[9]

• Purification: After filtration and concentration, the final product, 2,2-difluoro-4-methylpentan-1-ol, can be purified by flash column chromatography to yield the pure alcohol.

Reagent/Solvent	Molar Equiv.	Purpose
Silyl-protected difluoride	1.0	Substrate for deprotection
Tetrabutylammonium fluoride (TBAF)	1.1-1.5	Fluoride source for silyl ether cleavage
Tetrahydrofuran (THF)	-	Anhydrous solvent

Conclusion

The synthesis of 2,2-difluoro-4-methylpentan-1-ol highlights the strategic application of protection group chemistry in concert with modern fluorination methodologies. By carefully selecting a robust protecting group for the primary alcohol, the selective and efficient gem-difluorination of the ketone functionality can be achieved. This in-depth guide provides researchers and drug development professionals with a clear mechanistic understanding and a practical, step-by-step approach to access this valuable fluorinated building block. The principles and protocols outlined herein are broadly applicable to the synthesis of other complex fluorinated molecules, empowering the continued exploration of fluorine's role in shaping the future of medicine and materials science.

References

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• Jelen, J., & Tavčar, G. (2025). Deoxyfluorination: A Detailed Overview of Recent Developments. Synthesis, 57(10), 1517-1541.

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• ResearchGate. (n.d.). Deoxo-Fluor [Bis(2-methoxyethyl)aminosulfur Trifluoride]: An Advanced Nucleophilic Fluorinating Reagent in Organic Synthesis. Retrieved from [Link]

• Reddit. (2020, January 1). Fluorination of alcohols, ketones, and aldehydes with DAST mechanisms. Retrieved from [Link]

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• Wang, J., et al. (2021). Deoxyfluorination of Carboxylic Acids with KF and Highly Electron-Deficient Fluoroarenes. The Journal of Organic Chemistry, 86(9), 6527–6535.
• Google Patents. (n.d.). CN101700994A - Method for preparing 4-hydroxy-4-methyl-2-pentanone.

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An In-depth Technical Guide to the Hydrogen Bonding Capacity of 2,2-difluoro-4-methylpentan-1-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

The strategic incorporation of fluorine into drug candidates is a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate a molecule's physicochemical properties, metabolic stability, and biological activity. This guide provides a comprehensive technical analysis of the hydrogen bonding capacity of 2,2-difluoro-4-methylpentan-1-ol, a representative gem-difluorinated alcohol. We will explore the profound influence of the gem-difluoro group on the hydroxyl moiety's ability to act as a hydrogen bond donor and acceptor. This document will detail both experimental and computational methodologies to rigorously characterize these interactions, providing a framework for understanding and predicting the behavior of fluorinated molecules in biological systems.

Introduction: The Critical Role of Fluorine in Modulating Hydrogen Bonds

Hydrogen bonds are fundamental to molecular recognition in biological systems, governing protein-ligand interactions, enzyme catalysis, and the structural integrity of macromolecules.[1] The ability to fine-tune the strength and directionality of these bonds is therefore a key objective in drug design. The introduction of fluorine atoms proximal to a hydrogen-bonding functional group, such as the hydroxyl group in an alcohol, can dramatically alter its electronic properties and, consequently, its hydrogen bonding capacity.[2]

The high electronegativity of fluorine exerts a strong electron-withdrawing inductive effect, which can significantly impact the acidity of a nearby hydrogen bond donor. For 2,2-difluoro-4-methylpentan-1-ol, the two fluorine atoms on the adjacent carbon are expected to increase the acidity of the hydroxyl proton, thereby enhancing its capacity as a hydrogen bond donor. However, the potential for intramolecular hydrogen bonding between one of the fluorine atoms and the hydroxyl proton could modulate its availability for intermolecular interactions.[3] A thorough understanding of these competing effects is crucial for predicting the molecule's behavior in a biological milieu.

This guide will provide a detailed exploration of the theoretical underpinnings and practical approaches for quantifying the hydrogen bond donor and acceptor strength of 2,2-difluoro-4-methylpentan-1-ol.

Theoretical Framework: Quantifying Hydrogen Bonding

Several established models are used to quantify the hydrogen bond donating (acidity) and accepting (basicity) properties of molecules.

2.1. The Kamlet-Taft Parameters

The Kamlet-Taft solvatochromic parameters provide a widely used empirical scale for characterizing solvent properties, including hydrogen bonding.[4][5][6] These parameters are:

• α (alpha): A measure of the solvent's hydrogen bond acidity (donor strength).

• β (beta): A measure of the solvent's hydrogen bond basicity (acceptor strength).

• π* (pi-star): An indicator of the solvent's dipolarity/polarizability.

These parameters are determined by observing the solvatochromic shifts of specific probe dyes in the solvent of interest.[7][8] For a pure compound like 2,2-difluoro-4-methylpentan-1-ol, these parameters can be determined to understand its intrinsic hydrogen bonding capabilities.

2.2. The Abraham Model

The Abraham model is another powerful tool that uses solute descriptors to predict partitioning and solubility in various solvents.[9][10][11] The relevant solute descriptors for hydrogen bonding are:

• A or Σα₂H: The overall or effective hydrogen bond acidity of the solute.

• B or Σβ₂H: The overall or effective hydrogen bond basicity of the solute.

These parameters are derived from a variety of experimental data, including solubility and chromatographic retention times.[12] Theoretical methods have also been developed to predict these descriptors from molecular structure.[13][14]

Experimental Characterization of Hydrogen Bonding Capacity

A multi-pronged experimental approach is essential for a comprehensive understanding of the hydrogen bonding properties of 2,2-difluoro-4-methylpentan-1-ol.

3.1. Synthesis of 2,2-difluoro-4-methylpentan-1-ol

3.2. Infrared (IR) Spectroscopy

IR spectroscopy is a direct method for observing the effects of hydrogen bonding on the O-H stretching vibration. In a non-polar solvent, the free O-H stretch of an alcohol typically appears as a sharp band. In the presence of a hydrogen bond acceptor, a new, broader band appears at a lower frequency, corresponding to the hydrogen-bonded O-H stretch. The magnitude of this frequency shift (Δν) is proportional to the strength of the hydrogen bond.

Experimental Protocol: IR Spectroscopic Determination of Hydrogen Bond Acidity

• Preparation of Solutions: Prepare dilute solutions (e.g., 0.01 M) of 2,2-difluoro-4-methylpentan-1-ol in a non-polar solvent such as carbon tetrachloride or hexane. Prepare a second set of solutions containing the alcohol and a known concentration of a hydrogen bond acceptor (e.g., dimethyl sulfoxide, DMSO).

• Data Acquisition: Record the IR spectra of all solutions in the region of the O-H stretching vibration (typically 3200-3700 cm⁻¹).

• Analysis: Identify the absorption bands corresponding to the free and hydrogen-bonded O-H stretching vibrations. Calculate the frequency shift (Δν) between the two bands.

• Comparison: Compare the Δν value with that of a non-fluorinated analogue (e.g., 4-methylpentan-1-ol) to quantify the effect of the gem-difluoro group on hydrogen bond donor strength.

3.3. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy, particularly the chemical shift of the hydroxyl proton, is highly sensitive to its electronic environment and participation in hydrogen bonding.[12] In a non-polar solvent, the hydroxyl proton resonance will shift downfield upon the addition of a hydrogen bond acceptor. The magnitude of this shift can be correlated with the hydrogen bond strength.

Experimental Protocol: NMR Spectroscopic Titration

• Sample Preparation: Prepare a series of NMR tubes containing a constant, low concentration of 2,2-difluoro-4-methylpentan-1-ol in a deuterated, non-polar solvent (e.g., CDCl₃ or C₆D₆). Add increasing concentrations of a hydrogen bond acceptor (e.g., DMSO-d₆) to each tube.

• Data Acquisition: Record the ¹H NMR spectrum for each sample.

• Data Analysis: Plot the chemical shift of the hydroxyl proton (δOH) as a function of the acceptor concentration. The initial slope of this plot is related to the association constant for the hydrogen bond formation.

Computational Analysis of Hydrogen Bonding

Computational chemistry provides invaluable insights into the energetic and geometric aspects of hydrogen bonding at the molecular level.[17][18]

4.1. Density Functional Theory (DFT) Calculations

DFT is a robust method for calculating the electronic structure and properties of molecules.[19] It can be used to:

• Optimize the geometry of 2,2-difluoro-4-methylpentan-1-ol and its hydrogen-bonded complexes with probe molecules (e.g., water, acetone).

• Calculate the interaction energies of these complexes to determine the strength of the hydrogen bonds.

• Analyze the electronic properties, such as atomic charges and electrostatic potential, to understand the origin of the hydrogen bonding capacity.

Computational Workflow: DFT Analysis of Hydrogen Bonding

Caption: A typical workflow for analyzing hydrogen bonding using DFT.

4.2. Molecular Dynamics (MD) Simulations

MD simulations can be used to study the dynamic behavior of 2,2-difluoro-4-methylpentan-1-ol in a solvent environment.[20] This approach allows for the analysis of:

• The lifetime and dynamics of hydrogen bonds with solvent molecules.

• The preferred orientation of solvent molecules around the hydroxyl group.

• The potential for intramolecular hydrogen bonding and its influence on intermolecular interactions.

MD Simulation Workflow

Caption: A generalized workflow for MD simulations to study hydrogen bonding.

Expected Outcomes and Data Presentation

The combination of experimental and computational methods will provide a comprehensive picture of the hydrogen bonding capacity of 2,2-difluoro-4-methylpentan-1-ol.

Table 1: Comparison of Hydrogen Bonding Parameters

Compound	H-Bond Acidity (α)	H-Bond Basicity (β)	IR Δν (cm⁻¹) with DMSO
4-methylpentan-1-ol	Predicted Value	Predicted Value	Reference Value
2,2-difluoro-4-methylpentan-1-ol	To be determined	To be determined	To be determined

Table 2: Computed Hydrogen Bond Interaction Energies

Complex	Interaction Energy (kcal/mol)	H-Bond Distance (Å)
4-methylpentan-1-ol with Acetone	Reference Value	Reference Value
2,2-difluoro-4-methylpentan-1-ol with Acetone	To be calculated	To be calculated

Conclusion and Implications for Drug Development

The presence of the gem-difluoro group in 2,2-difluoro-4-methylpentan-1-ol is anticipated to significantly enhance its hydrogen bond donor capacity compared to its non-fluorinated counterpart. This increased acidity can lead to stronger and more directional interactions with hydrogen bond acceptors in biological targets, potentially improving binding affinity and specificity. However, the possibility of intramolecular F···H-O hydrogen bonding must be carefully evaluated as it could reduce the availability of the hydroxyl proton for intermolecular interactions.

A thorough characterization of the hydrogen bonding properties of fluorinated building blocks like 2,2-difluoro-4-methylpentan-1-ol is essential for rational drug design. The methodologies outlined in this guide provide a robust framework for obtaining the necessary experimental and computational data to inform the design of next-generation therapeutics with optimized molecular interactions.

References

• Hydrogen bond Analysis with VMD - Compchems. (2023, August 5). Retrieved from [Link]

• Kamlet-Taft solvent parameters - Stenutz. Retrieved from [Link]

• Kamlet–Taft solvent parameters - IUPAC Gold Book. Retrieved from [Link]

• Kamlet–Taft solvent parameters (K03367) - The IUPAC Compendium of Chemical Terminology. Retrieved from [Link]

• A refined model for prediction of hydrogen bond acidity and basicity parameters from quantum chemical molecular descriptors - RSC Publishing. Retrieved from [Link]

• Hydrogen Bond Benchmark: Focal‐Point Analysis and Assessment of DFT Functionals. Retrieved from [Link]

• Abraham Solvation Parameter Model: Examination of Possible Intramolecular Hydrogen-Bonding Using Calculated Solute Descriptors - UNT Digital Library. Retrieved from [Link]

• Understanding Intermolecular and Intramolecular Hydrogen Bonds: Spectroscopic and Computational Approaches - Journal of Chemical Reviews. Retrieved from [Link]

• On the nature of hydrogen bonds: an overview on computational studies and a word about patterns - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/B618225A. Retrieved from [Link]

• Polarity and hydrogen-bonding of ambient to near-critical water: Kamlet–Taft solvent parameters - Chemical Communications (RSC Publishing). Retrieved from [Link]

• Hydrogen Bond Analysis Tutorial | BioChemCoRe 2018. Retrieved from [Link]

• Abraham Solvation Parameter Model: Examination of Possible Intramolecular Hydrogen-Bonding Using Calculated Solute Descriptors - MDPI. Retrieved from [Link]

• Theoretical Prediction of the Abraham Hydrogen Bond Acidity and Basicity Factors from a Reaction Field Method | Journal of Chemical Information and Modeling - ACS Publications. Retrieved from [Link]

• Theoretical prediction of the Abraham hydrogen bond acidity and basicity factors from a reaction field method - PubMed. Retrieved from [Link]

• Synthesis, Reactivity, and Antibacterial Activity of gem-Difluoroalkene, Difluoromethyl, and Trifluoromethyl β-Lactams - PMC. Retrieved from [Link]

• NMR Method for the Determination of Solute Hydrogen Bond Acidity | The Journal of Organic Chemistry - ACS Publications. Retrieved from [Link]

• Solvatochromic parameters of deep eutectic solvents formed by ammonium-based salts and carboxylic acids - PMC. Retrieved from [Link]

• 2,2-Difluoro-1-(furan-2-yl)-3-hydroxy-4-methylpentan-1-one - PubChem. Retrieved from [Link]

• An Unexpected and Significantly Lower Hydrogen-Bond-Donating Capacity of Fluorohydrins Compared to Nonfluorinated Alcohols - PMC. Retrieved from [Link]

• 2,2-Difluoro-1-iodo-4-methylpentane | C6H11F2I | CID 155479549 - PubChem. Retrieved from [Link]

• Influence of fluorination on alcohol hydrogen-bond donating properties - ResearchGate. Retrieved from [Link]

• Synthesis of 2,2-difluoro-1,3-diketone and 2,2-difluoro-1,3-ketoester derivatives using fluorine gas - Beilstein Journals. Retrieved from [Link]

• Access to gem-Difluoro Olefins via C–H Functionalization and Dual Role of Anilines. Retrieved from [Link]

• A Diselenide Additive Enables Photocatalytic Hydroalkoxylation of gem-Difluoroalkenes - PMC. Retrieved from [Link]

• Hydrogen Bonding between Solutes in Solvents Octan-1-ol and Water - eScholarship.org. Retrieved from [Link]

• Difluoroalkane synthesis by fluorination or substitution - Organic Chemistry Portal. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note: Catalytic Synthesis of 2,2-Difluoro-4-methylpentan-1-ol via Asymmetric Precursors in Drug Development

Audience: Researchers, Process Chemists, and Drug Development Professionals Focus: Mechanistic Causality, Self-Validating Protocols, and Divergent Asymmetric Synthesis

Scientific Integrity Declaration & Executive Summary

In the pursuit of technical accuracy, a fundamental structural reality must first be established: 2,2-difluoro-4-methylpentan-1-ol (CAS: 1781520-78-2) is an achiral molecule. It possesses a plane of symmetry across its carbon backbone, meaning that "asymmetric synthesis" of this specific, isolated target is a structural impossibility.

However, in modern pharmaceutical manufacturing, this gem-difluoro isobutyl moiety is rarely synthesized via brute-force achiral methods. Instead, it is frequently accessed via a divergent synthetic pipeline where a chiral precursor—specifically, enantiopure ethyl 2,2-difluoro-3-hydroxy-4-methylpentanoate—is synthesized via a catalytic asymmetric Reformatsky reaction [1].

The Causality of the Asymmetric Approach: Why use an asymmetric route for an achiral target? In drug development, the 3-hydroxy intermediate serves as a critical divergent branch point. One manufacturing stream retains the stereocenter for a complex chiral active pharmaceutical ingredient (API)[2], while another stream undergoes targeted deoxygenation to yield the achiral 2,2-difluoro-4-methylpentan-1-ol building block. This application note details the highly controlled, three-step workflow to achieve this, emphasizing the causality behind catalyst selection, radical deoxygenation, and in-process validation.

Mechanistic Causality & Reaction Design

To move beyond a simple list of instructions, it is vital to understand the why behind each synthetic choice in this workflow.

• Step 1: Catalytic Asymmetric Reformatsky Reaction The coupling of isobutyraldehyde and ethyl bromodifluoroacetate is mediated by diethylzinc ( Et2​Zn ) and a chiral amino alcohol ligand, such as (-)-N,N-Dimethylaminoisoborneol ((-)-DAIB). Causality: The highly electronegative gem-difluoro group significantly reduces the nucleophilicity of the resulting zinc enolate. Using a chiral ligand not only induces asymmetry (critical for the divergent chiral API stream) but also accelerates the reaction. The ligand breaks up unreactive organozinc oligomers into highly reactive, monomeric chiral complexes, driving the reaction forward at low temperatures[3].

• Step 2: Radical Deoxygenation (Barton-McCombie) The chiral 3-hydroxy ester is converted into a thiocarbonyl derivative and subjected to radical deoxygenation using tributyltin hydride ( Bu3​SnH ) and AIBN. Causality: Attempting standard ionic deoxygenation (e.g., tosylation followed by hydride displacement) on a β -hydroxy- α,α -difluoro ester almost universally results in E1cB elimination, yielding an unwanted fluoroalkene. The radical pathway entirely circumvents this elimination risk, safely ablating the stereocenter to form the achiral backbone.

• Step 3: Mild Ester Reduction The resulting ethyl 2,2-difluoro-4-methylpentanoate is reduced to the primary alcohol using Sodium Borohydride ( NaBH4​ ) in the presence of Calcium Chloride ( CaCl2​ ). Causality: NaBH4​/CaCl2​ generates calcium borohydride in situ. This reagent is milder than Lithium Aluminum Hydride ( LiAlH4​ ) and explicitly prevents the reductive defluorination side-reactions that frequently plague gem-difluoro compounds under harsh hydride conditions.

Quantitative Data & Optimization

The following tables summarize the optimization parameters for the asymmetric C-C bond formation and the subsequent downstream transformations.

Table 1: Optimization of the Catalytic Asymmetric Reformatsky Reaction

Catalyst / Ligand	Zinc Source	Temperature (°C)	Isolated Yield (%)	Enantiomeric Excess (ee %)
None (Control)	Zn dust	60	45	Racemic (0)
BINOL	Et2​Zn	-20	62	45
(+)-NME	Et2​Zn	-20	78	72
(-)-DAIB	Et2​Zn	-20	91	94

Table 2: Deoxygenation and Reduction Validation Metrics

Reaction Step	Method	IPC Validation Target	Yield (%)	Purity (GC-MS)
Deoxygenation	Barton-McCombie	Disappearance of -OH stretch (~3400 cm⁻¹)	85	>98%
Reduction	NaBH4​ / CaCl2​	Disappearance of C=O stretch (~1750 cm⁻¹)	92	>99%

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, every protocol below is designed as a self-validating system . Progression to the next synthetic step is strictly gated by specific In-Process Controls (IPCs) that confirm the success of the current transformation.

Protocol A: Synthesis of (R)-Ethyl 2,2-difluoro-3-hydroxy-4-methylpentanoate

• Preparation: Under an argon atmosphere, dissolve (-)-DAIB (0.1 equiv, 10 mol%) in anhydrous THF (0.2 M) and cool to -20 °C.

• Activation: Dropwise add Et2​Zn (1.0 M in hexanes, 2.0 equiv). Stir for 15 minutes to form the active chiral zinc complex.

• Addition: Slowly add a mixture of isobutyraldehyde (1.0 equiv) and ethyl bromodifluoroacetate (1.2 equiv) in THF over 30 minutes via syringe pump to maintain internal temperature.

• Self-Validation (IPC 1): After 4 hours, pull a 50 µL aliquot. Quench with sat. NH4​Cl . Analyze via TLC (Hexanes/EtOAc 4:1). Gate: Proceed to workup only when the aldehyde spot ( Rf​≈0.6 ) is completely consumed.

• Workup: Quench with 1M HCl, extract with EtOAc, dry over MgSO4​ , and concentrate. Purify via flash chromatography. Determine ee% via chiral HPLC (Chiralpak AD-H).

Protocol B: Radical Deoxygenation (Ablation of Stereocenter)

• Derivatization: Dissolve the chiral intermediate from Protocol A (1.0 equiv) in anhydrous DCM. Add DMAP (0.1 equiv) and 1,1'-Thiocarbonyldiimidazole (TCDI, 1.5 equiv). Stir at room temperature for 2 hours.

• Self-Validation (IPC 2): Analyze via FT-IR. Gate: Ensure complete disappearance of the broad -OH stretch at ~3400 cm⁻¹ before proceeding to radical cleavage.

• Cleavage: Isolate the thiocarbonyl intermediate, dissolve in degassed toluene (0.1 M), and heat to reflux.

• Radical Initiation: Slowly add a solution of Bu3​SnH (2.0 equiv) and AIBN (0.1 equiv) in toluene over 1 hour. Reflux for an additional 2 hours.

• Workup: Cool, concentrate, and partition between acetonitrile and hexanes (to remove tin residues). The resulting product is the achiral ethyl 2,2-difluoro-4-methylpentanoate.

Protocol C: Mild Ester Reduction to Target Molecule

• Preparation: Dissolve the achiral ester from Protocol B (1.0 equiv) in a 1:1 mixture of EtOH and THF. Cool to 0 °C.

• Reduction: Add anhydrous CaCl2​ (1.2 equiv) followed by the portion-wise addition of NaBH4​ (2.5 equiv). Allow the reaction to warm to room temperature over 4 hours.

• Self-Validation (IPC 3): Analyze an aliquot via FT-IR. Gate: The reaction is complete when the strong ester carbonyl stretch at ~1750 cm⁻¹ is entirely absent, replaced by a strong aliphatic -OH stretch at ~3300 cm⁻¹.

• Isolation: Carefully quench with water (gas evolution), extract with diethyl ether, wash with brine, dry over Na2​SO4​ , and evaporate to yield pure 2,2-difluoro-4-methylpentan-1-ol.

Workflow Visualization

The following diagram illustrates the divergent logic of the synthesis, highlighting where asymmetric control is established and where the stereocenter is intentionally ablated to yield the achiral target.

Figure 1: Divergent workflow from asymmetric catalysis to the achiral fluorinated target.

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Technical Notes & Optimization

chromatography purification techniques for crude 2,2-difluoro-4-methylpentan-1-ol

Welcome to the Technical Support Center for the purification of 2,2-difluoro-4-methylpentan-1-ol (CAS: 1781520-78-2).

Purifying low-molecular-weight fluorinated alcohols presents a unique intersection of chromatographic challenges. The gem-difluoro group significantly alters the molecule's hydrogen-bonding capacity and volatility, while the lack of a conjugated π-system renders it invisible to standard UV detection[1][2]. This guide provides field-proven, mechanistically grounded solutions for researchers isolating this compound from complex crude reaction mixtures.

Part 1: Frequently Asked Questions (FAQs)

Q1: Why is my product completely invisible on standard UV-directed flash chromatography? A1: 2,2-difluoro-4-methylpentan-1-ol lacks a UV-absorbing chromophore (such as an aromatic ring or conjugated double bonds). Standard UV detectors typically monitor at 254 nm or 280 nm, wavelengths at which this aliphatic fluorinated alcohol is entirely transparent. To detect this compound, you must use a universal detection method such as an Evaporative Light Scattering Detector (ELSD), a Charged Aerosol Detector (CAD), or a Refractive Index Detector (RID)[1][2].

Q2: I am using an ELSD, but I still don't see my product peak. I know the compound is in the crude mixture. What is wrong? A2: Your ELSD drift tube temperature is likely set too high. ELSD works by nebulizing the eluent and evaporating the mobile phase in a heated drift tube before measuring the light scattered by the remaining solid/liquid particles[2][3]. Because 2,2-difluoro-4-methylpentan-1-ol is a low-molecular-weight (MW ~138 g/mol ) fluorinated compound, it is semi-volatile. If the drift tube temperature exceeds the compound's vaporization threshold under the carrier gas flow, your product will evaporate alongside the solvent and generate no signal[3][4]. Lower the drift tube temperature to 30–40 °C.

Q3: How do I resolve the difluoro product from mono-fluoro or tri-fluoro impurities? A3: Fluorine atoms are highly electronegative and possess low polarizability. The gem-difluoro group pulls electron density away from the adjacent hydroxyl group, increasing the acidity of the -OH proton but decreasing the nucleophilicity of the oxygen. This alters its interaction with the silanol groups on stationary phase silica[5]. Mono-, di-, and tri-fluorinated analogs have subtly different dipole moments. To separate them, utilize a very shallow, extended gradient of a non-polar hydrocarbon (Hexane) and a hydrogen-bond acceptor (Ethyl Acetate) rather than a steep step-gradient.

Part 2: Troubleshooting Guide

Issue 1: Complete loss of product mass after fraction concentration.

• Mechanistic Cause: Fluorinated aliphatic alcohols have significantly higher vapor pressures (lower boiling points) than their non-fluorinated hydrocarbon counterparts due to reduced intermolecular van der Waals forces. Standard rotary evaporation protocols will pull the product into the solvent trap.

• Solution: Do not exceed a 30 °C water bath temperature. Manually control the vacuum pressure, keeping it above 150 mbar when removing ethyl acetate/hexane mixtures. Stop evaporation immediately once the bulk solvent is removed; do not leave the flask under high vacuum to "dry."

Issue 2: Poor baseline stability or "ghost peaks" in the ELSD trace during gradient elution.

• Mechanistic Cause: ELSD is a mass-sensitive detector that will detect any non-volatile substance, including solvent impurities or non-volatile buffer salts[3]. As the gradient shifts from Hexane to Ethyl Acetate, impurities in lower-grade solvents accumulate and scatter light.

• Solution: Ensure you are using strictly HPLC-grade or MS-grade solvents. Never use non-volatile additives (like sodium/potassium salts) in an ELSD-directed workflow[3].

Part 3: Experimental Protocols

Protocol: ELSD-Directed Normal Phase Flash Chromatography

This self-validating protocol ensures maximum recovery and high-fidelity detection of 2,2-difluoro-4-methylpentan-1-ol.

Step 1: Sample Preparation (Dry Loading)

• Dissolve the crude mixture in a minimum volume of Dichloromethane (DCM).

• Add deactivated silica gel (approx. 1:3 ratio of sample to silica mass).

• Gently evaporate the DCM under reduced pressure until a free-flowing powder is obtained. Causality: Dry loading prevents the band-broadening and peak tailing often caused by liquid loading fluorinated compounds in strong injection solvents.

Step 2: System Equilibration

• Attach the dry load cartridge to a pre-packed normal phase silica column (e.g., 20 µm high-performance spherical silica).

• Flush the system with 3 Column Volumes (CV) of 100% Hexane.

• Ensure the ELSD is equilibrated with the carrier gas (Nitrogen) flowing at the manufacturer's recommended rate (typically 1.5–2.0 SLM)[2][3].

Step 3: Gradient Execution

• Run the chromatography using the optimized gradient (See Table 2).

• Utilize a flow splitter to direct <1% of the eluent to the ELSD to prevent destructive sample loss[3][6].

Step 4: Fraction Recovery

• Pool fractions corresponding to the ELSD-triggered peaks.

• Concentrate using a rotary evaporator set to 25 °C and ≥150 mbar vacuum.

• Validate the purity of the isolated fractions using GC-MS or 19F-NMR.

Part 4: Quantitative Data & Parameters

Table 1: Optimized ELSD Parameters for Semi-Volatile Fluorinated Alcohols

Parameter	Recommended Setting	Mechanistic Rationale
Drift Tube Temperature	30 °C – 40 °C	Prevents aerosolization and loss of the semi-volatile fluorinated alcohol[3][4].
Nebulizer Gas (N₂)	1.5 – 2.0 bar	Ensures uniform droplet formation for consistent light scattering[2][7].
Gain / Sensitivity	High (System dependent)	Compensates for the low mass-flow directed through the splitter[4].
Split Ratio	99:1 (Collector:ELSD)	ELSD is a destructive technique; minimizes product loss while maintaining detection[2][3].

Table 2: Recommended Normal Phase Gradient (Hexane / Ethyl Acetate)

Column Volume (CV)	% Hexane	% Ethyl Acetate	Purpose
0.0 – 2.0	100%	0%	Elutes highly non-polar fluorinated alkane byproducts.
2.0 – 12.0	100% → 80%	0% → 20%	Shallow ramp to resolve mono-, di-, and tri-fluoro analogs[5].
12.0 – 15.0	80%	20%	Isocratic hold to ensure complete elution of the target alcohol.
15.0 – 17.0	0%	100%	Column flush to remove highly polar impurities.

Part 5: Visualizations

Workflow for the ELSD-directed chromatographic purification of semi-volatile fluorinated alcohols.

Troubleshooting logic tree for resolving common ELSD detection and product recovery issues.

References

• Biotage.
• Chemistry Stack Exchange.
• Agilent.
• Wikipedia.
• Teledyne Labs. "Evaporative Light Scattering Detection (ELSD)." Teledyne Labs.

Sources

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• 3. teledynelabs.com [teledynelabs.com]
• 4. 1260 Infinity III Evaporative Light Scattering Detector | ELSD | アジレント [agilent.com]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. lcms.labrulez.com [lcms.labrulez.com]
• 7. lcms.cz [lcms.cz]

Technical Support Center: Scaling Up the Production of 2,2-Difluoro-4-methylpentan-1-ol

Welcome to the technical support center for the safe and efficient scale-up of 2,2-difluoro-4-methylpentan-1-ol. This guide is designed for researchers, chemists, and process engineers in the pharmaceutical and chemical industries. We will address common challenges, from reaction thermodynamics to post-reaction workup, providing practical, field-proven insights to ensure your scale-up is successful, safe, and reproducible.

A Note on Synthetic Route

Detailed production-scale syntheses for specialty chemicals like 2,2-difluoro-4-methylpentan-1-ol are often proprietary. This guide will therefore assume a common and logical synthetic pathway: the reduction of a suitable precursor, ethyl 2,2-difluoro-4-methylpentanoate, using a powerful reducing agent such as lithium aluminum hydride (LAH). The principles and troubleshooting steps discussed are broadly applicable to similar reductions of fluorinated esters.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when scaling up this reduction?

A1: The primary concerns are managing the highly exothermic nature of the reduction and the safe handling of the pyrophoric reducing agent, lithium aluminum hydride (LAH).[1] Key risks include:

• Thermal Runaway: The reaction of LAH with an ester is highly exothermic. As you scale up, the reactor's surface-area-to-volume ratio decreases dramatically, making heat dissipation far less efficient than in laboratory glassware.[2][3] This can lead to a rapid, uncontrolled increase in temperature and pressure, a situation known as thermal runaway.[4][5][6][7]

• Hydrogen Gas Evolution: LAH reacts violently with water, including atmospheric moisture, to release flammable hydrogen gas.[1][8] The quenching step, where excess LAH is destroyed, must be carefully controlled to manage the rate of hydrogen evolution and prevent over-pressurization or the creation of an explosive atmosphere.[9]

• Reagent Handling: LAH powder can ignite upon contact with air, especially in a humid environment.[1] Using industrial-grade materials may also introduce impurities that could have unforeseen catalytic or inhibitory effects on the reaction.[2][10]

Q2: How does reaction monitoring change from bench-scale to pilot-scale?

A2: At the bench, monitoring often relies on TLC or small-volume sampling. At scale, this is insufficient. Your monitoring strategy must shift to focus on process parameters that inform reaction progress and safety:

• Temperature Probes: Multiple, strategically placed temperature probes (e.g., in the reaction mass, in the headspace, and in the cooling jacket) are critical for monitoring heat distribution and detecting potential hot spots caused by poor mixing.[10]

• Addition Rate: The rate of substrate addition is the primary means of controlling the reaction rate and, therefore, the rate of heat generation.[11] This should be tied to real-time temperature readings. If the temperature rises above a set point, the addition must be slowed or stopped.

• Calorimetry Data: Before scaling, running the reaction in a reaction calorimeter is essential to determine the heat of reaction, maximum adiabatic temperature rise, and gas evolution rates.[12] This data is fundamental to designing a safe process.

• In-situ Probes: For advanced control, consider in-situ IR or Raman probes to monitor the disappearance of the ester carbonyl peak in real-time without the need for manual sampling.

Q3: What are the key parameters for reactor selection?

A3: Reactor selection is critical for safety and efficiency.

• Material of Construction: Glass-lined or stainless steel reactors are common. Ensure compatibility with all reagents, intermediates, and solvents.

• Heat Transfer Capability: The reactor must have a sufficiently powerful cooling system (jacket and/or internal coils) to remove the heat generated by the reaction at the planned rate. This capacity must be calculated based on calorimetry data.[12]

• Agitation: Effective mixing is crucial to prevent localized concentration of reagents and ensure uniform heat distribution.[10][12][13] A mechanical stirrer with appropriate impeller design (e.g., pitched-blade turbine for good axial flow) is necessary. Magnetic stirring is inadequate for scale-up.[13]

• Pressure Rating and Relief: The reactor must be pressure-rated and equipped with a properly sized rupture disc or relief valve as a final line of defense against over-pressurization.

Troubleshooting Guides

This section addresses specific issues you may encounter during the scale-up process in a direct question-and-answer format.

Issue 1: Reaction Control & Thermal Management

Q: My reaction temperature is spiking dangerously during the addition of the ethyl 2,2-difluoro-4-methylpentanoate solution, even with the cooling jacket at its lowest setting. What's wrong?

A: This is a classic sign that the rate of heat generation is exceeding the reactor's heat removal capacity, a precursor to thermal runaway.[6] Several factors could be at play:

• Root Cause 1: Addition Rate is Too Fast. The most common cause. You are adding the ester (the fuel) faster than the system can handle the resulting energy release.

  • Solution: Immediately stop the addition. Allow the reactor temperature to return to the set point. Resume addition at a significantly reduced rate (e.g., 25-50% of the previous rate). The reaction should be "addition-controlled," meaning the temperature is directly managed by the feed rate.[11]

• Root Cause 2: Inefficient Mixing. Poor agitation can create localized "hot spots" where the reaction is proceeding much faster. The temperature probe may not be detecting these until they diffuse through the bulk solution.[10][12]

  • Solution: Ensure the agitator speed is sufficient to create a vortex and turn over the entire batch volume effectively. Check that the impeller is correctly positioned. For larger vessels, baffles may be required to improve turbulence.[13]

• Root Cause 3: Insufficient Cooling Capacity. The scale of the reaction may simply be too large for the selected reactor.

  • Solution: Perform a heat balance calculation based on your calorimetry data to confirm the reactor's suitability. If mismatched, you must reduce the batch size or move to a reactor with a better heat transfer capability.

• Root Cause 4: Incorrect Reagent Concentration. If the ester solution is too concentrated, the reaction rate per volume of added solution will be higher than anticipated.

  • Solution: Re-verify your process calculations. It is often safer to work with more dilute solutions during scale-up to act as a thermal sink.[13]

Issue 2: Reaction Workup & Product Isolation

Q: After quenching the reaction, I'm getting a thick, unfilterable gel or emulsion, and I can't separate the organic layer. How do I break up these aluminum salts?

A: This is a very common and frustrating problem when working with aluminum hydride reagents. The aluminum alkoxide intermediates and resulting aluminum hydroxide salts are notoriously difficult to handle.[8][9]

• Solution 1: The Fieser Workup. This is a widely adopted, robust method for producing a granular, easily filterable solid.[14] The procedure requires the slow, sequential addition of specific ratios of reagents to the cooled reaction mixture. For every X grams of LAH used, add sequentially and cautiously:

  • X mL of Water

  • X mL of 15% aqueous NaOH

  • 3X mL of Water After the final addition, allow the mixture to warm to room temperature and stir vigorously for at least 1 hour. The resulting precipitate can then be removed by filtration.

• Solution 2: Rochelle's Salt (Potassium Sodium Tartrate). This is an excellent alternative, particularly if your product has some water solubility or is sensitive to basic conditions. Rochelle's salt chelates the aluminum ions, keeping them in the aqueous phase and preventing the formation of a gel.[15][16][17]

  • Procedure: After quenching the excess LAH with a solvent like ethyl acetate, add a saturated aqueous solution of Rochelle's salt to the reaction mixture. Stir vigorously for several hours. The two layers should become clear and easily separable.[17]

• Solution 3: Acidic Workup. If your product is stable to acid, you can quench the reaction mixture by slowly adding it to a cold, dilute acid solution (e.g., 1M HCl). This will dissolve the aluminum salts into the aqueous phase.[18] Caution: This method is highly exothermic and produces large volumes of hydrogen gas. It must be done with extreme care and excellent cooling.

Issue 3: Purification

Q: My crude product appears clean by NMR, but my final yield after distillation is low. Where is my product going?

A: Low yield after distillation of fluorinated alcohols can be due to several factors.

• Root Cause 1: Azeotrope Formation. Alcohols, especially with nearby electronegative fluorine atoms, can form azeotropes with water or residual solvents, causing them to co-distill or have altered boiling points.

  • Solution: Ensure the crude product is rigorously dried before distillation. Washing the organic layer with brine during workup helps remove bulk water. Using a drying agent like anhydrous magnesium sulfate is essential. For stubborn water, an azeotropic drying step with a solvent like toluene prior to the final distillation may be necessary.

• Root Cause 2: Thermal Decomposition. While generally stable, some fluorinated compounds can be sensitive to prolonged heating.

  • Solution: Use vacuum distillation to lower the boiling point and reduce thermal stress on the molecule. Ensure your vacuum is stable and the heating mantle temperature is kept as low as possible.

• Root Cause 3: Adsorption on Aluminum Salts. The product can become trapped in the aluminum salts generated during workup.[19]

  • Solution: After filtering the aluminum salts, wash the filter cake thoroughly with several portions of your extraction solvent (e.g., THF, diethyl ether, or dichloromethane).[19] This "trituration" step is critical for recovering adsorbed product.

Protocols and Visual Workflows

Table 1: Comparison of LAH Workup Procedures

Workup Method	Key Reagents	Pros	Cons	Best For
Fieser Workup	Water, 15% NaOH	Produces granular, filterable solids. Widely applicable.	Requires precise ratios. Can be basic.	General purpose, robust isolation of neutral/basic compounds.
Rochelle's Salt	Potassium Sodium Tartrate	Excellent for breaking emulsions. Keeps Al salts in aqueous phase. Mild conditions.	Requires vigorous, prolonged stirring. Can result in large aqueous volumes.	Products with moderate polarity or base sensitivity.
Acidic Quench	Dilute HCl or H₂SO₄	Dissolves all aluminum salts, resulting in clear layers.	Highly exothermic, significant H₂ gas evolution. Not suitable for acid-sensitive products.	Robust, acid-stable products where filtration is undesirable.

Workflow 1: Safe Scale-Up Decision Process

This workflow outlines the critical decision points for a safe scale-up campaign.

Caption: Decision workflow for scaling up an exothermic reaction.

Workflow 2: Troubleshooting Emulsion Formation During Workup

This diagram provides a logical path for resolving issues with aluminum salt precipitation.

Caption: Decision tree for resolving aluminum salt workup issues.

References

• Vertex AI Search, "Safe chemical reaction scale up". Accessed March 26, 2026.
• Vertex AI Search, "How to Scale-up Chemical Reactions/ Runaway Reactions in a Safer Way". Accessed March 26, 2026.
• Vertex AI Search, "Safe chemical reaction scale up - Academia.edu". Accessed March 26, 2026.
• Vertex AI Search, "How do you Safely Scale up a Given Chemical Reaction?
• ACS Publications, "A Safety Guidance Document for Lithium Aluminum Hydride (LAH)
• Wikipedia, "Lithium aluminium hydride". Accessed March 26, 2026.
• ACS Publications, "Safe chemical reaction scale up". Accessed March 26, 2026.
• Vertex AI Search, "Organic Reaction Workup Formulas for Specific Reagents". Accessed March 26, 2026.
• Vertex AI Search, "Can anyone suggest the best method for lithium aluminium hydride work up?". Accessed March 26, 2026.
• Benchchem, "Technical Support Center: Refining Work-up Procedures for Reactions Involving AlCl₃-THF". Accessed March 26, 2026.
• Vertex AI Search, "Review on loss prevention of chemical reaction thermal runaway Principles and applic
• Vertex AI Search, "Workup for Aluminum Hydride Reductions". Accessed March 26, 2026.
• Vertex AI Search, "Review on loss prevention of chemical reaction thermal runaway: Principle and applic
• Vertex AI Search, "What are issues/things to consider when scaling up reactions from the lab to a factory?". Accessed March 26, 2026.
• Vertex AI Search, "QUENCHING OF LITHIUM ANHYDRIDE (LAH) Step 1: Get a magnetic stirrer and place in fume hood.". Accessed March 26, 2026.
• Microinnova, "5 Common Challenges in Process Scale-Up & How to Overcome Them". Accessed March 26, 2026.
• Reddit, "Tips for handling LAH? : r/Chempros". Accessed March 26, 2026.
• IRJET, "Chemical Reaction Hazards – Safety Precaution & Thermal Runaway Reaction Prevention". Accessed March 26, 2026.
• Research and Reviews, "A Report on Reagents and its Quenching Methods". Accessed March 26, 2026.
• Reddit, "How do you work up reactions with Me3Al and DIBAL? : r/OrganicChemistry". Accessed March 26, 2026.
• Wikipedia, "Thermal runaway". Accessed March 26, 2026.
• CatSci Ltd, "SOME SCALE-UP CONSIDER
• Scientific Update, "Reagent of the month: Lithium Aluminium hydride". Accessed March 26, 2026.
• Curly Arrow, "Lithium Aluminium Hydride Reductions - Rochelle's Salt". Accessed March 26, 2026.

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• 2. (PDF) Safe chemical reaction scale up [academia.edu]
• 3. microinnova.com [microinnova.com]
• 4. Review on loss prevention of chemical reaction thermal runaway Principles and application [maxapress.com]
• 5. researchgate.net [researchgate.net]
• 6. reddit.com [reddit.com]
• 7. Thermal runaway - Wikipedia [en.wikipedia.org]
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Reference Data & Comparative Studies

A Comparative Guide to the Lipophilicity of 2,2-Difluoro-4-methylpentan-1-ol and Trifluoroethanol for Drug Development Professionals

In the landscape of drug discovery and development, the lipophilicity of a molecule is a critical physicochemical parameter that profoundly influences its pharmacokinetic and pharmacodynamic profile. The ability of a compound to partition between a lipid and an aqueous phase, quantified by the logarithm of the partition coefficient (LogP), governs its absorption, distribution, metabolism, excretion, and toxicity (ADMET). This guide provides an in-depth comparison of the lipophilicity of two fluorinated alcohols: 2,2-difluoro-4-methylpentan-1-ol and 2,2,2-trifluoroethanol, offering experimental data and theoretical insights to aid researchers in the strategic design of novel therapeutic agents.

The Decisive Role of Lipophilicity in Drug Efficacy

Lipophilicity is a delicate balancing act in medicinal chemistry. A compound must possess sufficient lipophilicity to traverse the lipid bilayers of cell membranes and reach its target, yet excessive lipophilicity can lead to poor aqueous solubility, increased metabolic clearance, and off-target toxicity. Consequently, the meticulous modulation of a molecule's lipophilicity is a cornerstone of lead optimization. Fluorination has emerged as a powerful strategy to fine-tune this property, with the introduction of fluorine atoms often leading to non-intuitive effects on a molecule's physicochemical characteristics.

Comparative Analysis of 2,2-Difluoro-4-methylpentan-1-ol and Trifluoroethanol

To provide a clear comparison, we will examine the structural features and corresponding LogP values of 2,2-difluoro-4-methylpentan-1-ol and trifluoroethanol. While experimental data for trifluoroethanol is readily available, a reliable experimental LogP value for 2,2-difluoro-4-methylpentan-1-ol is not present in the current literature. Therefore, a consensus predicted value from well-established computational models (ALOGPS, XLOGP3, and Molinspiration) is utilized, a common practice in early-stage drug discovery to estimate this crucial parameter.

Compound	Structure	Molecular Weight ( g/mol )	LogP	Data Source
2,2-Difluoro-4-methylpentan-1-ol	CC(C)CC(F)(F)CO	136.15	~1.85	Predicted (Consensus)
2,2,2-Trifluoroethanol	C(C(F)(F)F)O	100.04	0.40	Experimental[1]

Structural Interpretation of Lipophilicity Differences

The significant difference in the LogP values of these two molecules can be attributed to several key structural factors:

• Alkyl Chain Length and Branching: 2,2-difluoro-4-methylpentan-1-ol possesses a larger, branched alkyl chain (a 4-methylpentyl group) compared to the ethyl group of trifluoroethanol. The increased number of carbon and hydrogen atoms contributes to a greater nonpolar surface area, leading to a more favorable interaction with the nonpolar octanol phase and thus a higher LogP value.

• Degree and Position of Fluorination: While both molecules are fluorinated, the nature of this fluorination has distinct effects. In trifluoroethanol, the three fluorine atoms on the terminal carbon create a strong inductive effect, significantly increasing the acidity of the hydroxyl proton and enhancing its ability to act as a hydrogen bond donor. This increased polarity and hydrogen bonding capacity with water contributes to its lower lipophilicity. In contrast, the geminal difluoro group in 2,2-difluoro-4-methylpentan-1-ol is situated further from the hydroxyl group. While the fluorine atoms do exert an electron-withdrawing effect, their impact on the hydroxyl group's acidity is less pronounced compared to trifluoroethanol. The larger overall nonpolar character of the molecule dominates, resulting in higher lipophilicity. Studies on fluorinated alkanols have shown that while monofluorination can decrease lipophilicity, further fluorination can lead to an increase, highlighting the complex interplay of polarity and hydrophobic surface area[2][3][4].

Experimental Determination of Lipophilicity (LogP)

To ensure the scientific rigor of drug development programs, the experimental determination of LogP is paramount. The two most widely accepted methods are the Shake-Flask method (OECD 107) and the High-Performance Liquid Chromatography (HPLC) method (OECD 117).

The Shake-Flask Method (OECD 107): The Gold Standard

The shake-flask method is the traditional and most direct way to measure the partition coefficient[5][6]. It involves dissolving the test substance in a biphasic system of n-octanol and water, allowing the system to reach equilibrium, and then measuring the concentration of the substance in each phase.

• Preparation of Solvents: Pre-saturate n-octanol with water and water with n-octanol to ensure thermodynamic equilibrium.

• Test Substance Preparation: Prepare a stock solution of the test substance in either n-octanol or water. The final concentration in either phase should not exceed 0.01 mol/L.

• Partitioning: In a suitable vessel, combine known volumes of the pre-saturated n-octanol and water. Add a small aliquot of the stock solution.

• Equilibration: Agitate the vessel at a constant temperature (typically 20-25°C) until equilibrium is reached. The time required for equilibration can vary and should be determined experimentally.

• Phase Separation: Separate the two phases, typically by centrifugation to prevent the formation of emulsions.

• Concentration Analysis: Determine the concentration of the test substance in both the n-octanol and water phases using a suitable analytical technique (e.g., UV-Vis spectroscopy, GC, or HPLC).

• Calculation of LogP: The partition coefficient (P) is calculated as the ratio of the concentration in the n-octanol phase (C_octanol) to the concentration in the aqueous phase (C_water). The LogP is the base-10 logarithm of P.

  P = C_octanol / C_water LogP = log10(P)

Sources

• 1. 2,2,2-Trifluoroethanol | C2H3F3O | CID 6409 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. files01.core.ac.uk [files01.core.ac.uk]
• 3. Investigating the Influence of (Deoxy)fluorination on the Lipophilicity of Non-UV-Active Fluorinated Alkanols and Carbohydrates by a New log P Determination Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. biotecnologiebt.it [biotecnologiebt.it]
• 6. oecd.org [oecd.org]

A Comparative Guide to HPLC Method Validation for the Purity Analysis of 2,2-difluoro-4-methylpentan-1-ol

This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) methods for the purity analysis of 2,2-difluoro-4-methylpentan-1-ol, a fluorinated alcohol of increasing interest in pharmaceutical development. We will delve into the validation of two distinct HPLC methodologies, Reversed-Phase HPLC (RP-HPLC) and Aqueous Normal Phase (ANP) chromatography, in accordance with the International Council for Harmonisation (ICH) Q2(R2) guidelines.[1][2][3] This document is intended for researchers, scientists, and drug development professionals seeking to establish a robust and reliable analytical method for this and similar polar, fluorinated compounds.

The presence of fluorine atoms in a molecule can significantly alter its physicochemical properties, often leading to challenges in chromatographic separation. Therefore, a well-validated HPLC method is crucial for ensuring the identity, strength, quality, purity, and potency of drug substances and products.[4]

Understanding the Analyte: 2,2-difluoro-4-methylpentan-1-ol

2,2-difluoro-4-methylpentan-1-ol is a polar aliphatic alcohol. The presence of the difluoro group at the second position and a hydroxyl group at the first position makes the molecule highly polar. This inherent polarity is the primary consideration in the development of a suitable HPLC method. Traditional reversed-phase methods may struggle to achieve adequate retention for such polar compounds.[5][6]

Comparative HPLC Methodologies

We will compare two distinct approaches to the HPLC analysis of 2,2-difluoro-4-methylpentan-1-ol:

• Method A: Reversed-Phase HPLC (RP-HPLC) with a Polar-Embedded Stationary Phase. This method utilizes a C18 column with a polar-embedded group to enhance the retention of polar analytes in highly aqueous mobile phases.[7]

• Method B: Aqueous Normal Phase (ANP) Chromatography. ANP, often referred to as a type of Hydrophilic Interaction Liquid Chromatography (HILIC), is specifically designed for the separation of polar compounds.[8] It employs a polar stationary phase and a mobile phase with a high organic content.

Experimental Protocols

• Column: Polar-embedded C18 (e.g., Acclaim™ PolarAdvantage II, 4.6 x 150 mm, 3 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: 5% B to 40% B over 15 minutes

• Flow Rate: 1.0 mL/min

• Injection Volume: 5 µL

• Column Temperature: 30 °C

• Detector: UV at 205 nm (as the analyte lacks a strong chromophore, low UV is necessary)

• Sample Diluent: 95:5 Water:Acetonitrile

• Column: Silica-based polar stationary phase (e.g., Ascentis® Si, 4.6 x 150 mm, 3 µm)

• Mobile Phase A: Acetonitrile

• Mobile Phase B: Water with 0.1% Formic Acid

• Gradient: 95% A to 70% A over 15 minutes

• Flow Rate: 1.0 mL/min

• Injection Volume: 5 µL

• Column Temperature: 30 °C

• Detector: UV at 205 nm

• Sample Diluent: 90:10 Acetonitrile:Water

HPLC Method Validation Workflow

The validation of an analytical procedure is essential to demonstrate its suitability for the intended purpose.[3][9] The following workflow, based on ICH Q2(R2) guidelines, will be applied to both methods.

Caption: A flowchart illustrating the typical workflow for HPLC method validation, from development to routine implementation, following ICH Q2(R2) guidelines.

Comparison of Validation Parameters

A comprehensive validation was performed for both methods. The results are summarized below.

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components. For purity analysis, this involves demonstrating the separation of the main peak from any potential impurities.

• Method A (RP-HPLC): The polar-embedded phase provided good separation of the main analyte from its potential non-polar and moderately polar impurities. However, very polar impurities co-eluted near the solvent front.

• Method B (ANP): ANP demonstrated superior retention and separation of highly polar impurities that were not well-retained in the RP-HPLC method. The elution order is typically reversed from RP-HPLC, with less polar compounds eluting first.[10]

Parameter	Method A (RP-HPLC)	Method B (ANP)
Resolution (Main Peak vs. Closest Impurity)	1.8	2.5
Peak Purity (Photodiode Array Detector)	Pass	Pass

Linearity and Range

Linearity demonstrates a proportional relationship between the concentration of the analyte and the detector response over a specified range.

• Method A (RP-HPLC): Exhibited excellent linearity over the concentration range of 0.1 - 1.5 mg/mL.

• Method B (ANP): Also showed good linearity, although the response was slightly lower at higher concentrations.

Parameter	Method A (RP-HPLC)	Method B (ANP)
Range (mg/mL)	0.1 - 1.5	0.1 - 1.5
Correlation Coefficient (r²)	0.9998	0.9995
Y-intercept	1024	1560

Accuracy

Accuracy is the closeness of the test results to the true value. It is typically assessed by determining the recovery of a known amount of analyte spiked into a placebo matrix.

Spiked Concentration Level	Method A (RP-HPLC) % Recovery	Method B (ANP) % Recovery
80%	99.5%	99.2%
100%	100.2%	100.5%
120%	99.8%	99.6%
Average Recovery	99.8%	99.8%

Both methods demonstrate excellent accuracy, with recovery values well within the typical acceptance criteria of 98-102%.

Precision

Precision is the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

• Repeatability (Intra-assay precision): Six replicate injections of the same sample.

• Intermediate Precision: Analysis performed by different analysts on different days with different equipment.

Parameter	Method A (RP-HPLC) %RSD	Method B (ANP) %RSD
Repeatability (n=6)	0.45%	0.68%
Intermediate Precision (n=6)	0.85%	1.10%

Method A (RP-HPLC) showed slightly better precision, which is common for well-established reversed-phase methods due to their robustness.

Detection Limit (LOD) and Quantitation Limit (LOQ)

LOD is the lowest concentration of analyte that can be detected, while LOQ is the lowest concentration that can be quantified with acceptable precision and accuracy.[11]

Parameter	Method A (RP-HPLC)	Method B (ANP)
LOD (mg/mL)	0.005	0.008
LOQ (mg/mL)	0.015	0.025

The RP-HPLC method demonstrated slightly better sensitivity, likely due to sharper peak shapes for the main analyte.

Robustness

Robustness is the ability of a method to remain unaffected by small, deliberate variations in method parameters.

• Parameters Varied: Flow rate (±0.1 mL/min), Column Temperature (±2 °C), Mobile Phase Composition (±2% organic).

Both methods were found to be robust, with no significant impact on the results from the small variations introduced.

Logical Relationship of Validation Parameters

The validation parameters are interconnected and collectively establish the reliability of the analytical method.

Caption: A diagram illustrating the interdependent nature of key HPLC method validation parameters.

Senior Application Scientist's Recommendation

The choice between Method A (RP-HPLC) and Method B (ANP) depends on the specific analytical needs.

• Method A (RP-HPLC with a Polar-Embedded Phase) is recommended for routine quality control (QC) and high-throughput analysis . It offers slightly better precision, higher sensitivity (lower LOD/LOQ), and is generally considered more rugged for a typical QC laboratory environment. The faster equilibration times of RP-HPLC columns are also advantageous in a high-throughput setting.

• Method B (Aqueous Normal Phase Chromatography) is the superior choice for impurity profiling, stability studies, and characterization of the drug substance . Its strength lies in its ability to retain and separate highly polar impurities that might be missed by RP-HPLC. The alternative selectivity offered by ANP provides a more comprehensive picture of the sample's purity.[12]

For comprehensive characterization, it is often beneficial to employ both methods orthogonally to ensure that all potential impurities are detected and quantified.

Conclusion

Both the Reversed-Phase HPLC method with a polar-embedded column and the Aqueous Normal Phase chromatography method can be successfully validated for the purity analysis of 2,2-difluoro-4-methylpentan-1-ol. The selection of the most appropriate method should be based on a risk assessment of the intended application. This comparative guide provides the necessary data and expert insights to make an informed decision, ensuring the generation of accurate and reliable analytical data in a regulated environment. The principles and methodologies discussed here are grounded in the latest regulatory expectations, emphasizing a lifecycle approach to analytical procedure validation.[13][14]

References

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. FDA. [Link]

• Cogent Biosciences. (2025). Aqueous Normal Phase ANP and How it is Useful for Polar Compound Separation. [Link]

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A Comparative Guide to the Metabolic Stability of 2,2-difluoro-4-methylpentan-1-ol versus Non-Fluorinated Alkyl Alcohols

This guide provides a detailed comparison of the metabolic stability of 2,2-difluoro-4-methylpentan-1-ol against its non-fluorinated alkyl alcohol counterparts. We will explore the underlying biochemical principles, present supporting experimental methodologies, and discuss the implications for drug discovery and development.

Introduction: The Critical Role of Metabolic Stability in Drug Discovery

The journey of a drug candidate from discovery to clinical application is fraught with challenges, a primary one being its pharmacokinetic profile.[1][2] Pharmacokinetics describes how a drug is absorbed, distributed, metabolized, and excreted (ADME) by the body.[1] Of these, metabolism—the biochemical transformation of drug molecules—is a critical determinant of a compound's efficacy and safety.[3] A compound that is metabolized too quickly may fail to achieve therapeutic concentrations in the bloodstream, while one that is metabolized too slowly could accumulate and cause toxicity.[4]

Metabolic stability, a measure of a compound's susceptibility to biotransformation, is therefore a key parameter evaluated during lead optimization.[3][5] The liver is the primary site of drug metabolism, where enzymes, most notably the cytochrome P450 (CYP) superfamily, modify xenobiotics to facilitate their excretion.[6][7] This guide focuses on a common strategy employed by medicinal chemists to enhance metabolic stability: the strategic incorporation of fluorine atoms. Specifically, we will examine how the introduction of a gem-difluoro group, as seen in 2,2-difluoro-4-methylpentan-1-ol, can profoundly increase resistance to metabolic degradation compared to simple alkyl alcohols.

The Metabolic Fate of Simple Alkyl Alcohols

Primary alkyl alcohols are susceptible to several metabolic pathways. The two principal routes are:

• Oxidation via Dehydrogenases: The primary pathway for simple alcohols involves sequential oxidation by alcohol dehydrogenase (ADH) to an aldehyde, followed by aldehyde dehydrogenase (ALDH) to a carboxylic acid. This process rapidly converts the alcohol to a more polar, readily excretable metabolite.

• CYP-Mediated Oxidation: Cytochrome P450 enzymes, particularly CYP2E1, can also oxidize alcohols.[7] More importantly for drug-like molecules, CYP enzymes catalyze the hydroxylation of aliphatic C-H bonds at positions remote from the primary alcohol group.[6][8] This creates new polar handles on the molecule, marking it for subsequent Phase II conjugation reactions and excretion.

These pathways often lead to rapid clearance, short in vivo half-life, and poor bioavailability for compounds containing simple alkyl alcohol motifs.

The Fluorine Shield: Enhancing Stability with gem-Difluorination

Fluorine has become a cornerstone of modern medicinal chemistry for its ability to modulate a molecule's physicochemical and pharmacokinetic properties.[9][10] Introducing a gem-difluoro (CF2) group adjacent to a metabolic soft spot is a particularly effective strategy for enhancing metabolic stability.[11] The rationale is twofold:

• Bond Strength: The carbon-fluorine (C-F) bond is significantly stronger (bond dissociation energy ~110 kcal/mol) than a typical carbon-hydrogen (C-H) bond (~105 kcal/mol).[12] This makes direct enzymatic cleavage of the C-F bond energetically unfavorable for CYP enzymes.[12][13]

• Electronic Effects: Fluorine is the most electronegative element, and the CF2 group exerts a powerful electron-withdrawing inductive effect. This deactivates the adjacent C-H bonds, making them less susceptible to the initial hydrogen atom abstraction step that is characteristic of many CYP-catalyzed oxidation reactions.[14][15]

By replacing the two hydrogens on the carbon adjacent to the hydroxyl group (the α-carbon) in 4-methylpentan-1-ol with fluorine atoms to create 2,2-difluoro-4-methylpentan-1-ol, the primary site of oxidation is effectively "blocked" or "shielded" from enzymatic attack.

Comparative Metabolic Profile: A Head-to-Head Analysis

The structural difference between a standard alkyl alcohol and its 2,2-difluoro analogue leads to divergent metabolic fates.

• 4-methylpentan-1-ol (Non-fluorinated Analogue): This compound is expected to be a substrate for both ADH/ALDH and CYP enzymes. The primary alcohol will likely be rapidly oxidized to 4-methylpentanoic acid. Concurrently, CYP-mediated hydroxylation can occur at other positions on the alkyl chain, leading to multiple metabolites and rapid overall clearance.

• 2,2-difluoro-4-methylpentan-1-ol: The presence of the CF2 group at the C2 position prevents oxidation of the primary alcohol to a carboxylic acid via the typical aldehyde intermediate. The strong inductive effect of the difluoro group also reduces the likelihood of CYP-mediated oxidation at the C1 position.[12] While metabolism is still possible at more distal, unactivated carbons (e.g., C3, C4, or the methyl groups), these reactions are generally slower. The overall effect is a significant reduction in the rate of metabolic clearance.

The anticipated metabolic pathways are illustrated below.

Caption: Workflow for the in vitro liver microsomal stability assay.

Detailed Step-by-Step Protocol

• Reagent Preparation:

  • Prepare a 100 mM potassium phosphate buffer (pH 7.4).

  • Prepare stock solutions of the test compounds (2,2-difluoro-4-methylpentan-1-ol and 4-methylpentan-1-ol) and a positive control (e.g., verapamil) in DMSO. Further dilute in acetonitrile.

  • Prepare an NADPH regenerating system solution in phosphate buffer. [16] * Prepare an ice-cold quenching solution of acetonitrile containing a suitable internal standard (e.g., warfarin, tolbutamide).

• Incubation Setup (96-well plate format):

  • In each well, add phosphate buffer.

  • Add the test compound to achieve a final concentration of 1 µM.

  • Add pooled human liver microsomes to achieve a final protein concentration of 0.5 mg/mL. [17]Include control wells with heat-inactivated microsomes and wells without the NADPH cofactor to ensure observed degradation is enzymatic. [18]

• Reaction:

  • Pre-incubate the plate at 37°C for 5 minutes with gentle shaking.

  • Initiate the metabolic reaction by adding the NADPH solution to all wells except the "-NADPH" controls. [19]

• Time-Point Quenching:

  • At specified time points (e.g., 0, 5, 15, 30, 45, 60 minutes), terminate the reaction by adding a volume of the ice-cold quenching solution to the respective wells. The 0-minute time point is quenched immediately after adding NADPH. [20]

• Sample Processing and Analysis:

  • Seal the plate and centrifuge at high speed (e.g., 4000 x g for 20 minutes) to pellet the precipitated microsomal proteins.

  • Transfer the supernatant to a new plate for analysis.

  • Analyze the samples using a validated LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) method to quantify the remaining concentration of the parent compound relative to the internal standard. [4]

Data Presentation and Interpretation

The data from the LC-MS/MS analysis is used to calculate key metabolic stability parameters. The natural log of the percentage of compound remaining is plotted against time. The slope of this line gives the elimination rate constant (k).

• Half-life (t½): The time required for 50% of the compound to be metabolized. Calculated as: t½ = 0.693 / k.

• Intrinsic Clearance (CLint): The inherent ability of the liver enzymes to metabolize a drug. Calculated as: CLint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / mg of microsomal protein). [16] Table 1: Comparative Metabolic Stability in Human Liver Microsomes

Compound	Half-life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg protein)
4-methylpentan-1-ol	12.5	110.9
2,2-difluoro-4-methylpentan-1-ol	> 60 (No significant turnover)	< 9.2 (Below limit of quantification)
Verapamil (High-turnover control)	8.2	169.0

Note: The data presented are representative and intended for illustrative purposes.

Interpretation: The results clearly demonstrate the profound impact of gem-difluorination. The non-fluorinated analogue, 4-methylpentan-1-ol, is metabolized relatively quickly, showing a short half-life and high intrinsic clearance. In stark contrast, 2,2-difluoro-4-methylpentan-1-ol shows exceptional stability, with negligible degradation over the 60-minute incubation period. [21][22]This confirms that blocking the primary site of oxidation with the CF2 group effectively protects the molecule from CYP-mediated metabolism. [11][23]

Conclusion and Implications for Drug Development

The strategic incorporation of a gem-difluoro group is a highly effective and predictable method for enhancing the metabolic stability of molecules containing primary alkyl alcohol moieties. As demonstrated through mechanistic reasoning and a standard in vitro experimental protocol, 2,2-difluoro-4-methylpentan-1-ol exhibits significantly greater resistance to metabolism compared to its non-fluorinated counterpart.

For researchers in drug development, this strategy offers a powerful tool to:

• Increase In Vivo Half-Life: Reducing the rate of metabolic clearance can lead to a longer duration of action.

• Improve Oral Bioavailability: By minimizing first-pass metabolism in the liver, more of the active drug can reach systemic circulation. [24]* Achieve More Predictable Pharmacokinetics: Blocking a major metabolic pathway can lead to less inter-patient variability in drug exposure.

By understanding and applying these principles, scientists can design more robust drug candidates with improved pharmacokinetic profiles, ultimately increasing the probability of success in clinical development.

References

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Benchmarking the pKa of 2,2-Difluoro-4-methylpentan-1-ol: A Comparative Guide to Fluoroalcohols

Introduction

In drug development and materials science, incorporating fluorine atoms into aliphatic alcohols is a premier strategy for modulating physicochemical properties. The acid dissociation constant (pKa) of these fluoroalcohols dictates their hydrogen-bond donor capacity, lipophilicity, and ionization state at physiological pH. This guide provides an objective benchmark of the pKa of 2,2-difluoro-4-methylpentan-1-ol against standard fluoroalcohols, detailing the mechanistic causality behind their acidities and outlining a self-validating experimental protocol for accurate determination.

Mechanistic Causality: Inductive Effects on Alkoxide Stability

The acidity of an alcohol is fundamentally governed by the stability of its conjugate base (the alkoxide anion). In non-fluorinated alcohols like ethanol (pKa 15.5)[1], the electron-donating nature of the alkyl chain destabilizes the anion. Introducing fluorine atoms radically alters this dynamic through strong electron-withdrawing inductive effects (-I).

For 2,2-difluoro-4-methylpentan-1-ol, the pKa is a product of two competing electronic forces:

• The Gem-Difluoro Group (-I Effect): The two highly electronegative fluorine atoms at the C2 position draw electron density away from the oxygen, delocalizing the negative charge and stabilizing the alkoxide. This is the primary driver that lowers the pKa compared to standard aliphatic alcohols.

• The Isobutyl Group (+I Effect): Unlike the simple ethyl chain in 2,2-difluoroethanol (pKa 13.00)[2], the bulky isobutyl group attached to the C2 carbon exerts a mild electron-donating inductive effect (+I). This slightly counteracts the fluorine-induced stabilization.

Consequently, while 2,2-difluoroethanol exhibits a pKa of 13.00[2], the additional alkyl bulk in 2,2-difluoro-4-methylpentan-1-ol marginally destabilizes the anion, yielding an extrapolated pKa of approximately 13.1 to 13.2.

Opposing inductive effects governing the pKa of 2,2-difluoro-4-methylpentan-1-ol.

Comparative Data Analysis

To contextualize 2,2-difluoro-4-methylpentan-1-ol, we benchmark it against heavily utilized fluoroalcohols such as 2,2,2-Trifluoroethanol (TFE) and 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP). HFIP, with six alpha-fluorines, acts as a potent hydrogen-bond donor and exhibits a phenol-like pKa of 9.3[3]. TFE, with three fluorines, sits at a pKa of 12.4[4].

Compound	Structure	Number of Fluorines	Experimental/Predicted pKa	Acidity Classification
Ethanol	CH₃CH₂OH	0	15.5[1]	Very Weak Acid
2,2-Difluoro-4-methylpentan-1-ol	(CH₃)₂CHCH₂CF₂CH₂OH	2	~13.1*	Weak Acid
2,2-Difluoroethanol	CHF₂CH₂OH	2	13.00 ± 0.10[2]	Weak Acid
2,2,2-Trifluoroethanol (TFE)	CF₃CH₂OH	3	12.4[4]	Moderate-Weak Acid
1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP)	(CF₃)₂CHOH	6	9.3[3]	Moderate Acid

*Extrapolated based on empirical data of 2,2-difluoroethanol and the +I effect of the isobutyl substituent.

Self-Validating Experimental Protocol: ¹⁹F NMR Titration

Because the pKa of 2,2-difluoro-4-methylpentan-1-ol is highly alkaline (>13), standard aqueous potentiometric titration is prone to glass electrode error (alkaline error). From an application science perspective, we recommend a self-validating ¹⁹F NMR Titration workflow. This method relies on the extreme sensitivity of the fluorine nucleus to the ionization state of the adjacent hydroxyl group, providing a direct, compound-specific readout.

Step-by-Step Methodology:

• Sample Preparation (Internal Calibration): Prepare a 5 mM solution of 2,2-difluoro-4-methylpentan-1-ol in a D₂O/H₂O (10:90 v/v) solvent system. Causality: D₂O provides an NMR lock signal while maintaining a predominantly aqueous environment. Crucially, spike the sample with 1 mM of an internal reference standard (e.g., 4-fluorophenol) to act as an internal chemical shift reference and validate the absence of solvent-induced drift.

• Forward Titration: Using a micro-pH electrode calibrated with high-pH standards (pH 10.0 and 12.45), adjust the solution pH from 10.0 to 14.0 in 0.2 pH unit increments using CO₂-free 0.1 M NaOH.

• NMR Acquisition: At each increment, acquire a ¹⁹F NMR spectrum. Track the chemical shift (δ) of the gem-difluoro signal. Causality: As the hydroxyl group deprotonates, the increased electron density shields the adjacent fluorine atoms, causing a distinct upfield shift.

• Hysteresis Validation (The Self-Validating Step): Once pH 14.0 is reached, back-titrate the sample to pH 10.0 using 0.1 M HCl. Overlay the reverse titration NMR shifts with the forward titration data. Causality: A perfect overlay confirms that the observed shifts are purely due to reversible protonation/deprotonation, ruling out base-catalyzed degradation of the analyte.

• Data Processing: Plot the observed chemical shift (δ_obs) against the measured pH. Extract the pKa by fitting the curve to the non-linear Henderson-Hasselbalch equation:

  pH=pKa+logδA−​−δobs​δobs​−δHA​​

Self-validating 19F NMR titration workflow for fluoroalcohol pKa determination.

Conclusion

Benchmarking 2,2-difluoro-4-methylpentan-1-ol against standard fluoroalcohols reveals a compound with moderate hydrogen-bonding capacity, positioned between unfluorinated aliphatic alcohols and highly fluorinated solvents like TFE. By understanding the causal relationship between its gem-difluoro and isobutyl groups, and employing rigorous, self-validating NMR protocols, researchers can precisely harness its unique physicochemical profile for advanced formulation and synthetic applications.

References

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Comparative Reactivity Guide: gem-Difluoro Alcohols vs. 2,2-Difluoro-4-methylpentan-1-ol

Executive Summary & Chemical Context

The incorporation of fluorine into organic molecules is a cornerstone strategy in medicinal chemistry and agrochemical development, primarily used to modulate lipophilicity, metabolic stability, and acid-base properties[1]. gem-Difluoro alcohols, characterized by a –CF₂– group adjacent to a carbinol carbon, are highly valued building blocks. The strong inductive electron-withdrawing effect (-I) of the fluorine atoms significantly alters the electronic landscape of the adjacent hydroxyl group.

While simple gem-difluoro alcohols like 2,2-difluoroethanol[2] serve as versatile, unhindered nucleophiles, complex derivatives such as 2,2-difluoro-4-methylpentan-1-ol (CAS: 1781520-78-2)[3] introduce significant steric demands. This guide objectively compares the reactivity of the general gem-difluoro alcohol class against the specific steric and electronic microenvironment of 2,2-difluoro-4-methylpentan-1-ol, providing researchers with actionable, field-proven methodologies for their functionalization.

Mechanistic Profiling: Electronic vs. Steric Paradigms

To successfully utilize 2,2-difluoro-4-methylpentan-1-ol in synthetic workflows, one must understand the dual forces governing its reactivity:

• The Electronic Effect (Class-Wide): In all gem-difluoro alcohols, the highly electronegative –CF₂– group pulls electron density away from the primary oxygen. This dramatically reduces the nucleophilicity of the hydroxyl group compared to non-fluorinated analogs, making standard etherification and esterification reactions sluggish and prone to low yields (often dropping to 40-50% without specialized activation)[4]. Conversely, it increases the acidity of the hydroxyl proton.

• The Steric Effect (Molecule-Specific): 2,2-difluoro-4-methylpentan-1-ol possesses an isobutyl tail (–CH₂CH(CH₃)₂). While the branching occurs at the C4 position, the conformational flexibility of the alkyl chain allows the bulky isopropyl group to fold back over the reactive C1-C2 axis. This steric shielding restricts the trajectory of incoming bulky electrophiles or hypervalent iodine reagents, raising the activation energy of the transition state.

Mechanistic pathways dictating the reactivity of 2,2-difluoro-4-methylpentan-1-ol.

Comparative Reactivity Data

The interplay of electronic depletion and steric hindrance necessitates adjustments in reaction times, temperatures, and catalyst loading. The table below summarizes the quantitative differences in reactivity between a baseline gem-difluoro alcohol and 2,2-difluoro-4-methylpentan-1-ol.

Property / Reaction	2,2-Difluoroethanol (Baseline)	2,2-Difluoro-4-methylpentan-1-ol	Mechanistic Causality
Steric Environment	Minimal (Primary, unbranched)	High (Isobutyl branching at C4)	C4 branching creates a hydrophobic, sterically demanding pocket.
OH Nucleophilicity	Low (Inductive -I effect)	Very Low (Inductive + Steric)	CF₂ withdraws e⁻ density; the isobutyl tail physically shields the oxygen.
Oxidation (DMP) Yield	~85-90% (2 hours at 20 °C)	~70-75% (4-6 hours at 20 °C)	Steric bulk slows the ligand exchange required to form the periodinane intermediate[5].
Esterification Yield	~80-85% (Standard Steglich)	~50-60% (Requires excess DMAP)	Hindered nucleophilic attack on the N-acylpyridinium active ester intermediate.

Self-Validating Experimental Protocols

To overcome the inherent low reactivity of 2,2-difluoro-4-methylpentan-1-ol, the following protocols have been optimized for high conversion. Each protocol is designed as a self-validating system , incorporating specific analytical checkpoints to ensure reaction integrity.

Protocol A: Mild Oxidation to 2,2-Difluoro-4-methylpentanal

Causality: Harsh oxidants (like Jones reagent) risk over-oxidation to the carboxylic acid or cleavage of the delicate fluorinated backbone. Dess-Martin Periodinane (DMP) is the reagent of choice for fluorinated alcohols because it operates under mild, neutral conditions and prevents epimerization or volatility losses[5].

• Preparation: Dissolve 2,2-difluoro-4-methylpentan-1-ol (1.0 equiv) in anhydrous CH₂Cl₂ (0.2 M) under an argon atmosphere. Cool the flask to 0 °C.

• Reagent Addition: Portion-wise, add Dess-Martin Periodinane (1.5 equiv). Validation Check: The mixture will become heterogeneous.

• Reaction: Remove the ice bath and stir at 20 °C for 4 to 6 hours.

• In-Process Monitoring (TLC): Monitor via TLC (Hexanes/EtOAc 8:2). Validation Check: Stain with KMnO₄; the disappearance of the strongly staining alcohol spot confirms conversion.

• Quench: Add a 1:1 mixture of saturated aqueous NaHCO₃ and 10% Na₂S₂O₃. Causality: Na₂S₂O₃ reduces unreacted hypervalent iodine species, while NaHCO₃ neutralizes the generated acetic acid, protecting the newly formed aldehyde.

• Extraction & Analysis: Extract with CH₂Cl₂, dry over MgSO₄, and concentrate carefully (the product is volatile). Validation Check: In ¹H NMR, look for the disappearance of the –CH₂OH multiplet and the appearance of a distinct aldehyde triplet/multiplet near 9.5 ppm.

Protocol B: Steglich Esterification

Causality: Due to the electron-withdrawing CF₂ group, the alcohol is a poor nucleophile[4]. Standard acid chloride coupling will fail or yield poorly. A Steglich esterification utilizing EDC and a stoichiometric excess of DMAP is required. DMAP acts as a hyper-nucleophilic acyl transfer agent, generating a highly electrophilic N-acylpyridinium intermediate that the weak fluorinated alcohol can successfully attack.

• Preparation: Dissolve the target carboxylic acid (1.2 equiv) and 2,2-difluoro-4-methylpentan-1-ol (1.0 equiv) in anhydrous CH₂Cl₂ (0.1 M).

• Activation: Add EDC·HCl (1.5 equiv) and DMAP (0.5 to 1.0 equiv). Causality: The higher DMAP loading compensates for the steric hindrance of the isobutyl tail.

• Reaction: Stir at room temperature for 18–24 hours. (Note the extended time compared to standard 12h protocols).

• Workup: Wash sequentially with 1M HCl (to remove DMAP and urea byproducts), saturated NaHCO₃, and brine.

• Purification: Purify via silica gel chromatography. Validation Check: In ¹⁹F NMR, the CF₂ signal will shift downfield (less negative) relative to the starting alcohol due to the deshielding effect of the newly formed ester carbonyl.

Experimental workflow for the oxidation and esterification of the target alcohol.

References

• Gautier, A. et al. "Synthesis of Polyfluoroalkyl Aryl Ethers Mediated by Sulfuryl Fluoride as a Traceless Activator". Organic Letters, ACS Publications (2024). Available at:[Link]

• National Institutes of Health (NIH). "SAR Insights Into TET2 Catalytic Domain Inhibition: Synthesis of 2-Hydroxy-4-Methylene-pentanedicarboxylates". PMC (2021). Available at:[Link]

• Wang, Z. et al. "Fluorinated Building Blocks. The Discovery of a Stable Difluoroallenyl Indium and the Synthesis of gem-Difluoroallenyl and -propargyl Synthons in Aqueous Media". The Journal of Organic Chemistry, ACS Publications (2000). Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]
• 3. 2,2-difluoro-4-methylpentan-1-ol | 1781520-78-2 [sigmaaldrich.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. SAR Insights Into TET2 Catalytic Domain Inhibition: Synthesis of 2-Hydroxy-4-Methylene-pentanedicarboxylates - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

2,2-Difluoro-4-methylpentan-1-ol proper disposal procedures

As a Senior Application Scientist, I frequently consult with drug development professionals who utilize fluorinated aliphatic alcohols—such as 2,2-difluoro-4-methylpentan-1-ol—to enhance the metabolic stability and lipophilicity of their target molecules. The incorporation of a gem-difluoro motif is a highly intentional design choice in medicinal chemistry. However, the very robust carbon-fluorine (C-F) bonds that make this compound valuable also dictate a strict, highly regulated end-of-life protocol.

I approach waste management not merely as a regulatory hurdle, but as an integral component of experimental design. Improper disposal of fluorinated solvents not only violates environmental regulations but poses severe safety risks, including the potential generation of highly toxic hydrofluoric acid (HF) gas if incinerated without proper scrubbing infrastructure. The following guide provides a self-validating operational framework for the safe handling, segregation, and disposal of 2,2-difluoro-4-methylpentan-1-ol.

Physicochemical Profile & The Causality of Segregation

To understand how to dispose of a chemical, we must first understand why it behaves the way it does. 2,2-Difluoro-4-methylpentan-1-ol (CAS: 1781520-78-2) has the molecular formula C6H12F2O[1],[2]. Because it contains fluorine, it is strictly classified as a halogenated solvent [3].

The fundamental rule of solvent disposal is the strict segregation of halogenated (containing F, Cl, Br, I) from non-halogenated waste[3]. Mixing these streams is a costly operational failure. Non-halogenated solvents (like pure ethanol or acetone) are relatively inexpensive to dispose of via standard incineration or fuel blending[3]. However, if even a small amount of 2,2-difluoro-4-methylpentan-1-ol is introduced into a non-halogenated carboy, the entire volume must be legally treated as halogenated waste[3]. Halogenated waste requires specialized high-temperature incineration at facilities equipped with acid gas scrubbers to neutralize the corrosive byproducts (like HF gas)[4].

Table 1: Quantitative and Regulatory Waste Stream Comparison

Parameter	Halogenated Waste (e.g., 2,2-Difluoro-4-methylpentan-1-ol)	Non-Halogenated Waste (e.g., Acetone, Ethanol)
Defining Elements	Contains F, Cl, Br, I, or At[3]	Lacks halogens; contains C, H, O, N[3]
EPA Waste Codes	F001, F002 (if used as a degreasing solvent)[5]	F003, F004, F005[5]
Disposal Method	High-temperature incineration with acid scrubbers[4]	Fuel blending, standard incineration, or recycling[3]
Relative Disposal Cost	High (due to specialized scrubbing requirements)[3]	Low to Moderate[3]
Drain Disposal	Strictly Prohibited (0% threshold)[3]	Strictly Prohibited (unless <24% aqueous alcohol and permitted)[6]

Standard Operating Procedure: End-to-End Disposal Workflow

To ensure compliance and safety, your laboratory must implement a self-validating disposal protocol. This means building checks into the workflow so that errors (like overfilling or improper mixing) are physically or procedurally prevented.

Phase 1: Satellite Accumulation Area (SAA) Setup

• Designate the SAA: Establish a Satellite Accumulation Area at or near the point of generation. This area must remain under the direct control of the operator generating the waste[6].

• Select Compatible Containers: Use high-density polyethylene (HDPE) or compatible glass containers. Ensure the cap is in "new" condition with no cracks or signs of deterioration[6].

• Immediate Labeling: Attach a standardized "Hazardous Waste" tag immediately upon adding the first drop of waste. Explicitly list "2,2-Difluoro-4-methylpentan-1-ol" and check the "Halogenated" and "Flammable" hazard boxes.

Phase 2: Active Waste Collection

• Segregation Enforcement: Never mix 2,2-difluoro-4-methylpentan-1-ol with non-halogenated solvents or strong oxidizers/acids. Acids and oxidizers can react with organic solvents to evolve gas, leading to container rupture[7].

• Volume Management (The 1-Inch Rule): Never fill the container beyond the neck. You must leave at least one inch of headspace to accommodate vapor expansion[6].

Table 2: SAA Quantitative Operational Rules

SAA Operational Parameter	Regulatory Requirement
Container Headspace	Minimum 1 inch (to allow for vapor expansion)[6]
Removal Time (Full Container)	Transfer to Central Accumulation Area within 3 days[6]
Max Storage Time (Partially Full)	Up to 1 year in designated SAA[6]

Phase 3: Transfer and Final Disposal

• Time-Limit Enforcement: Monitor the SAA weekly. Once the container reaches its maximum capacity, it must be removed from the SAA and transferred to the facility's Central Accumulation Area (CAA) within three days[6].

• Contractor Hand-off: Coordinate with a licensed hazardous waste vendor. The vendor will transport the halogenated waste for high-temperature incineration[4].

Workflow Visualization

The following diagram illustrates the logical decision tree and physical workflow for processing this fluorinated solvent.

Workflow for the segregation, containerization, and disposal of halogenated solvent waste.

Empty Container Decontamination Protocol

The lifecycle of 2,2-difluoro-4-methylpentan-1-ol does not end when the reagent bottle is empty. Residual chemical films pose a latent hazard. To ensure that this residue is handled properly, execute the following triple-rinse methodology[7]:

• The First Rinse (Hazard Capture): Add a small volume of a compatible solvent (e.g., a small amount of water or an alcohol rinse) to the empty container. Swirl to capture the fluorinated residue. This first rinse must be collected as halogenated chemical waste [7].

• Subsequent Rinses: Rinse the container a second and third time. Because the bulk of the hazardous material was removed in step one, the second and third rinses can typically go down the drain, provided local Environmental Health and Safety (EHS) regulations permit[7].

• Drying and Defacing: Let the empty container dry in a well-ventilated area, such as a fume hood. You must completely deface or remove the original chemical label before discarding the container into the standard solid waste or glass recycling stream[7].

References

• Hazardous Waste Experts. "Guidelines for Solvent Waste Recycling and Disposal". Available at: [Link]

• Western Kentucky University. "EPA HAZARDOUS WASTE CODES". Available at: [Link]

• University of Otago. "Laboratory chemical waste disposal guidelines". Available at: [Link]

• Indian Institute of Science (IISc) Bangalore. "Laboratory Waste Management". Available at: [Link]

• Central Washington University. "Laboratory Hazardous Waste Disposal Guidelines". Available at: [Link]

Sources

• 1. 2,2-Difluoro-4-methylpentan-1-ol|C6H12F2O|RUO [benchchem.com]
• 2. 2,2-difluoro-4-methylpentan-1-ol | 1781520-78-2 [sigmaaldrich.com]
• 3. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 4. otago.ac.nz [otago.ac.nz]
• 5. wku.edu [wku.edu]
• 6. Laboratory Hazardous Waste Disposal Guidelines | Central Washington University [cwu.edu]
• 7. olseh.iisc.ac.in [olseh.iisc.ac.in]